Methyl 2-methyl-4,5-dinitrobenzoate

Core Science & Biosynthesis

Synthesis and Characterization of Methyl 2-methyl-4,5-dinitrobenzoate: A Technical Guide

Executive Summary

Methyl 2-methyl-4,5-dinitrobenzoate is a highly functionalized aromatic building block critical to the synthesis of complex heterocyclic therapeutics, including isoindolinone derivatives and tetrahydroquinoxaline-based Phosphodiesterase 9 (PDE9) inhibitors [1, 2]. The synthesis of this compound relies on a highly regioselective electrophilic aromatic substitution (EAS).

This whitepaper provides an authoritative, step-by-step methodology for the synthesis, isolation, and characterization of methyl 2-methyl-4,5-dinitrobenzoate. By detailing the mechanistic causality behind reagent selection and temperature control, this guide ensures that researchers can achieve high-yield, reproducible results while maintaining strict safety and analytical standards.

Mechanistic Rationale & Regioselectivity

The synthesis typically proceeds via the nitration of methyl 2-methyl-4-nitrobenzoate . Understanding the directing effects of the pre-existing substituents is paramount for predicting and rationalizing the regiochemical outcome of this secondary nitration [3].

Electronic and Steric Directing Effects

The aromatic ring of the starting material contains three substituents, each exerting distinct electronic and steric influences:

• Methyl Ester (-COOCH₃) at C1: A moderately deactivating, meta-directing group. It directs incoming electrophiles to C3 and C5.

• Methyl Group (-CH₃) at C2: A weakly activating, ortho/para-directing group. It directs incoming electrophiles to C3 and C5.

• Nitro Group (-NO₂) at C4: A strongly deactivating, meta-directing group. It directs incoming electrophiles to C2 (occupied) and C6.

Causality of Substitution: While the nitro group at C4 strongly deactivates the entire ring, the methyl group at C2 is the sole activating moiety, making its directing effects dominant. Both the ester and the methyl group synergistically direct the nitronium ion to the C3 and C5 positions. However, the C3 position is highly sterically hindered, flanked directly by the methyl group and the bulky nitro group. Consequently, electrophilic attack occurs almost exclusively at the less hindered C5 position , yielding methyl 2-methyl-4,5-dinitrobenzoate.

Fig 1: Regioselective electrophilic aromatic substitution directing effects.

Experimental Protocol: Step-by-Step Methodology

The following protocol utilizes potassium nitrate (KNO₃) in concentrated sulfuric acid (H₂SO₄) rather than fuming nitric acid. Why? This reagent combination allows for the slow, controlled in situ generation of the nitronium ion (NO₂⁺). This controlled generation is critical to prevent the oxidative degradation of the aryl methyl group—a common and yield-destroying side reaction under excessively harsh nitrating conditions [1].

Reagents & Equipment

• Starting Material: Methyl 2-methyl-4-nitrobenzoate (1.27 g, 6.5 mmol)

• Nitrating Agent: Potassium nitrate, KNO₃ (760 mg, 7.5 mmol, 1.15 equiv)

• Solvent/Catalyst: Concentrated Sulfuric Acid, H₂SO₄ (13.0 mL)

• Equipment: 50 mL round-bottom flask, magnetic stirrer, ice-water bath.

Procedure

• Dissolution: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 13.0 mL of concentrated H₂SO₄. Carefully add 1.27 g (6.5 mmol) of methyl 2-methyl-4-nitrobenzoate. Stir until the solid is completely dissolved, forming a homogeneous solution.

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 15 minutes. Causality: Nitration is highly exothermic; pre-cooling prevents thermal runaway and preserves the integrity of the methyl substituent.

• Electrophile Generation: Slowly add 760 mg (7.5 mmol) of finely powdered KNO₃ in small portions over 20 minutes. Maintain the internal temperature below 5 °C during the addition.

• Propagation: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature (approx. 20 °C). Stir continuously for 20 hours.

  • Self-Validating Checkpoint: Before proceeding to workup, remove a 10 µL aliquot, quench it in 1 mL of water, extract with ethyl acetate, and analyze via TLC (Hexanes:EtOAc 3:1). The starting material (R_f ~0.6) should be absent, replaced by a more polar product spot (R_f ~0.4).

• Quenching & Workup: Pour the reaction mixture slowly and carefully over 50 g of crushed ice with vigorous stirring. The sudden shift in polarity and temperature will cause the highly organic dinitro product to precipitate out of the aqueous acid solution as a solid.

• Isolation: Collect the precipitated solid via vacuum filtration using a Büchner funnel. Wash the filter cake extensively with ice-cold distilled water (3 × 20 mL) until the filtrate is pH neutral, followed by a final wash with 5 mL of ice-cold methanol to remove trace organic impurities. Dry the solid under high vacuum to afford the pure product.

Fig 2: Step-by-step experimental workflow for the nitration protocol.

Characterization & Analytical Validation

To ensure structural integrity and confirm regioselectivity, the isolated product must be characterized using orthogonal analytical techniques. The symmetry-breaking nature of the 4,5-dinitro substitution pattern provides distinct NMR signatures.

Quantitative Data Summary

Analytical Method	Target Signal / Parameter	Expected Value / Observation	Structural Significance
¹H NMR (400 MHz, CDCl₃)	Aryl C6-H	~8.50 ppm (s, 1H)	Highly deshielded by adjacent NO₂ and ester groups.
¹H NMR (400 MHz, CDCl₃)	Aryl C3-H	~8.05 ppm (s, 1H)	Deshielded by adjacent NO₂; singlet confirms para relationship to C6-H.
¹H NMR (400 MHz, CDCl₃)	Ester -OCH₃	~3.95 ppm (s, 3H)	Confirms the ester moiety survived the acidic conditions.
¹H NMR (400 MHz, CDCl₃)	Aryl -CH₃	~2.65 ppm (s, 3H)	Confirms the methyl group was not oxidized to a carboxylic acid.
FT-IR Spectroscopy	N-O Asymmetric Stretch	~1535 cm⁻¹	Primary diagnostic indicator of aromatic nitro groups.
FT-IR Spectroscopy	N-O Symmetric Stretch	~1350 cm⁻¹	Secondary diagnostic indicator of aromatic nitro groups.
FT-IR Spectroscopy	C=O Ester Stretch	~1730 cm⁻¹	Confirms ester carbonyl integrity.
Mass Spec (ESI+)	[M+H]⁺	m/z 241.05	Confirms molecular weight (Exact Mass: 240.04 Da).

Downstream Applications in Drug Discovery

Methyl 2-methyl-4,5-dinitrobenzoate is rarely an end-product; it is a highly prized intermediate in medicinal chemistry. Its most prominent application is in the synthesis of tetrahydroquinoxaline scaffolds , which are potent inhibitors of Phosphodiesterase 9 (PDE9) [2]. PDE9 inhibitors are actively investigated for the treatment of cognitive dysfunctions (such as Alzheimer's disease) and lower urinary tract symptoms.

The workflow typically involves the catalytic hydrogenation of the dinitro compound to a highly reactive ortho-diamine intermediate using Palladium on Carbon (Pd/C) under a hydrogen atmosphere. This diamine is subsequently cyclized with dicarbonyl reagents (e.g., oxalyl chloride or related derivatives) to form the rigid, fused quinoxaline core.

Fig 3: Downstream application of the dinitro intermediate in PDE9 inhibitor synthesis.

References

• 5-Deazafolate Analogues with a Rotationally Restricted Glutamate or Ornithine Side Chain: Synthesis and Binding Interaction with Folylpolyglutamate Synthetase. Journal of Medicinal Chemistry, 1991, 34(7), 2209-2218. Available at:[Link]

• Quinoxaline Compound.US Patent Application Publication, US20110319385A1, 2011.

• Nitration of methyl benzoate. RSC Education - Royal Society of Chemistry. Available at:[Link]

literature review on the synthesis of dinitrobenzoic acid derivatives

Advanced Synthesis and Applications of Dinitrobenzoic Acid Derivatives: A Comprehensive Technical Guide

Executive Rationale

Dinitrobenzoic acid (DNBA) derivatives—most notably 3,5-dinitrobenzoic acid and 2,4-dinitrobenzoic acid—are cornerstone intermediates in modern organic synthesis and pharmaceutical development[1][2]. Characterized by their dual nitro group functionalization on a benzoic acid core, these compounds possess a highly electron-deficient aromatic system[3]. This unique electronic profile makes them indispensable for synthesizing active pharmaceutical ingredients (APIs) such as the X-ray contrast agent Diatrizoic acid[4], hypoxia-activated prodrugs[3], and novel antituberculosis scaffolds[5].

As a Senior Application Scientist, it is critical to look beyond mere empirical recipes. The synthesis of these derivatives is governed by strict thermodynamic and kinetic parameters. This whitepaper deconstructs the mechanistic causality behind DNBA synthesis, evaluates traditional versus continuous-flow methodologies, and provides self-validating protocols designed for high-yield, high-purity industrial and laboratory applications.

Mechanistic Causality in Aromatic Dinitration

The synthesis of 3,5-dinitrobenzoic acid via the direct nitration of benzoic acid is a classic example of electrophilic aromatic substitution heavily influenced by substituent directing effects[1][6].

The Directing Effects: The carboxylic acid (-COOH) group is strongly electron-withdrawing via resonance (-R effect), which deactivates the aromatic ring and pulls electron density away from the ortho and para positions[6][7]. Consequently, the first nitration yields meta-nitrobenzoic acid (m-nitrobenzoic acid) as the major intermediate[7].

The Energy Barrier of Dinitration: Once the first nitro group is introduced, the ring becomes profoundly deactivated by two electron-withdrawing groups (-COOH and -NO2). To force the second nitration and achieve 3,5-dinitrobenzoic acid, standard nitrating mixtures (concentrated HNO3/H2SO4) are insufficient. The reaction requires fuming nitric acid and fuming sulfuric acid to generate a highly concentrated pool of the nitronium ion ( NO2+​ ), coupled with harsh thermal conditions (up to 135°C)[7][8].

Fig 1: Electrophilic aromatic substitution pathway for 3,5-dinitrobenzoic acid.

Strategic Methodologies & Self-Validating Protocols

The highly exothermic nature of nitration ( ΔH=−278.96 kJ/mol) demands rigorous operational control. Below are three field-proven protocols, ranging from classical batch synthesis to modern continuous flow, and the regioselective synthesis of halogenated derivatives.

Protocol I: Classical Batch Nitration of Benzoic Acid

Causality: This method relies on stepwise heating. The initial low temperature prevents runaway oxidation during the first nitration, while the final high-temperature phase overcomes the activation energy required for the second nitration[8].

• Preparation: Charge a dry reaction vessel with concentrated sulfuric acid. Under continuous mechanical stirring, slowly add benzoic acid until fully dissolved[8].

• First Nitration phase: Heat the reactor to 60°C. Begin dropwise addition of fuming nitric acid. Validation Check: The internal temperature must not exceed 85°C during addition to prevent the formation of tars and oxidative byproducts[8][9].

• Second Nitration phase (Thermal Ramping): Maintain the reaction at 80-85°C for 1 hour. Ramp the temperature to 100°C for 30-60 minutes, and finally to 135°C for 2 hours to drive the dinitration to completion[8].

• Quenching & Isolation: Allow the mixture to cool slightly, then pour it over crushed ice water. The sudden drop in temperature and pH shift forces the crude 3,5-dinitrobenzoic acid to precipitate[8][10].

• Purification: Filter the precipitate under vacuum, wash copiously with cold distilled water to remove residual acids, and recrystallize using 50% ethanol[8].

Protocol II: Microchannel Continuous Flow Synthesis (The Modern Standard)

Causality: Traditional batch reactors suffer from poor heat and mass transfer, leading to localized hot spots and explosion risks. Microchannel reactors provide an immense surface-area-to-volume ratio, ensuring isothermal conditions and allowing for a massive reduction in reaction time while eliminating over-oxidation.

• Feed Preparation: Prepare Feed A by dissolving benzoic acid in fuming sulfuric acid. Prepare Feed B consisting of concentrated nitric acid.

• Mixing: Pump Feed A and Feed B into a micromixer at a strict molar ratio of 1:2.8:7 (Benzoic acid : Conc. HNO3 : Fuming H2SO4).

• Reaction: Route the mixed stream through a pulse microchannel reactor maintained isothermally at 75°C.

• Validation Check: Calibrate the flow rates to ensure a precise residence time of exactly 4 minutes.

• Collection: Route the effluent directly into an inline ice-water quench bath to immediately halt the reaction, followed by continuous filtration.

Fig 2: Microchannel continuous flow process for the safe and efficient synthesis of 3,5-DNBA.

Protocol III: Regioselective Synthesis of 5-Bromo-2,4-Dinitrobenzoic Acid

Causality: When synthesizing halogenated derivatives, competing directing effects dictate the outcome. In 5-bromobenzoic acid, the bromine atom is an ortho/para-director. However, due to severe steric hindrance from the bulky carboxylic acid group at position 1, the incoming nitro groups are forced into the 2 and 4 positions[3].

• Dissolution: Dissolve 5-bromobenzoic acid in a minimal amount of concentrated sulfuric acid, keeping the vessel cooled in an ice-salt bath (0-10°C)[3][11].

• Nitration: Slowly add a pre-cooled nitrating mixture (conc. HNO3 and H2SO4) dropwise[3].

• Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC). The synergistic directing effects of the bromo and carboxyl groups allow this reaction to proceed at lower temperatures compared to unsubstituted benzoic acid[3][11].

• Workup: Quench over ice, filter, and wash with cold water. Bromination under these controlled H2SO4 conditions yields 93–99% purity[3].

Quantitative Data Summaries

To aid in process scale-up and route selection, the following tables summarize the critical quantitative metrics associated with DNBA synthesis and its derivatives.

Table 1: Comparison of Synthetic Routes for 3,5-Dinitrobenzoic Acid

Synthesis Method	Primary Precursor	Reagents / Catalyst	Operating Conditions	Yield / Selectivity	Ref
Traditional Batch	Benzoic Acid	Fuming HNO3, H2SO4	80°C to 135°C (Stepwise), >3.5 hrs	~70% Yield	[8]
Continuous Microchannel	Benzoic Acid	Conc. HNO3, Fuming H2SO4	75°C Isothermal, 4 min residence	100% Conversion, 97.2% Selectivity
Carbonylation (Green Route)	1,3-Dinitrobenzene	CO2, Ti-MCM-41(at)ILTmCl4	110°C, 2.5 MPa, 10 hrs	65% Yield, 96.4% Purity	[12]

Table 2: Yields of Key Downstream Pharmaceutical Derivatives

Derivative Class	Application	Precursor	Synthesis Step	Reported Yield	Ref
Diatrizoic Acid	X-ray Contrast Agent	3,5-Dinitrobenzoic Acid	3-step transformation (Reduction, Acetylation, Iodination)	High (Industrial Scale)	[4]
Methyl 3,5-dinitrobenzoate	Synthetic Intermediate	3,5-Dinitrobenzoic Acid	Fischer Esterification (Methanol, H2SO4 reflux, 2-3 hrs)	High	[10]
3,5-Dinitrobenzohydrazide	Antituberculosis Scaffold	Methyl 3,5-dinitrobenzoate	Hydrazinolysis	88.3% (m.p. 108–110°C)	[5]

Downstream Applications in Drug Development

The true value of dinitrobenzoic acid derivatives lies in their versatility as building blocks for complex therapeutic agents:

• Diagnostic Imaging: 3,5-Dinitrobenzoic acid is the primary starting material for Diatrizoic acid (3,5-diacetamido-2,4,6-triiodobenzoic acid dihydrate). This compound is the active pharmaceutical ingredient in water-soluble X-ray contrast media injections, such as meglumine diatrizoate[4].

• Antituberculosis Drug Scaffolds: Recent pharmacological studies have utilized 3,5-dinitrobenzoic acid to synthesize 3,5-dinitrobenzoylhydrazone derivatives. These compounds exhibit potent anti-Mycobacterium tuberculosis activity, with Minimum Inhibitory Concentrations (MIC) ranging from 0.24 to 7.8 μg/ml, maintaining efficacy even in multidrug-resistant clinical isolates[5].

• Hypoxia-Activated Prodrugs: Halogenated derivatives like 5-bromo-2,4-dinitrobenzoic acid are heavily investigated for the synthesis of dinitrobenzamide mustards. The highly electron-deficient aromatic system allows these compounds to act as prodrugs that activate selectively in the hypoxic environments characteristic of solid tumors[3].

References

• ChemicalBook. "Synthesis and Application of 3,5-Dinitrobenzoic Acid".
• NINGBO INNO PHARMCHEM CO.,LTD. "Mastering Chemical Synthesis with 3,5-Dinitrobenzoic Acid: A Comprehensive Guide".
• Benchchem. "side reactions and byproducts in the synthesis of 3-Chloro-5-nitrobenzoic acid".
• Chemical Bull Pvt. Ltd. "3,5-dinitrobenzoic Acid | 99-34-3".
• PharmaGuideline. "Acidity, Effect of Substituents on Acidity and Important Reactions of Benzoic Acid".
• Quora. "What are the major products of nitration of benzoic acid?".
• DTHXYHG. "Continuous flow process for synthesis of 3,5-dinitrobenzoic acid in microchannel reactor".
• LookChem. "Cas 99-34-3,3,5-Dinitrobenzoic acid".
• CUTM Courseware. "UNIT- II: Aromatic Acids - Acidity, effect of substituents on acidity and important reactions of benzoic acid".
• Benchchem. "5-Bromo-2,4-dinitrobenzoic acid".
• ChemicalBook. "3,5-Dinitrobenzoic acid synthesis".
• ResearchGate. "3,5-Dinitrobenzoylhydrazone Derivatives as a Scaffold for Antituberculosis Drug Development".
• Benchchem. "Methyl 3,5-dinitrobenzoate|CAS 2702-58-1".
• Benchchem. "3-Methoxy-2-nitrobenzoic acid | 4920-80-3".

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Macromolecular Engineering: Dinitrotoluene (DNT) in Polyurethane Synthesis

An in-depth technical analysis of dinitroaromatic compounds reveals a fascinating duality: these molecules are foundational to both the macroscopic engineering of advanced polymers and the microscopic precision of targeted cancer therapeutics. As a Senior Application Scientist, I have structured this guide to bridge the gap between industrial-scale chemical manufacturing and cutting-edge pharmaceutical development, focusing on the mechanistic causality that drives experimental and industrial choices.

The most voluminous industrial application of dinitroaromatics is the synthesis of toluene diisocyanate (TDI), a primary precursor for flexible polyurethane (PU) foams and elastomers[1]. The industrial standard relies on the nitration of toluene to produce dinitrotoluene (DNT), which is subsequently reduced to toluenediamine (TDA) and phosgenated to yield TDI[2].

The Causality of Isomeric Ratios: In commercial PU synthesis, an 80:20 mixture of 2,4-DNT and 2,6-DNT is deliberately utilized to produce "TDI-80"[2]. This specific ratio is not arbitrary; it is dictated by the steric hindrance and chemical inequality of the isocyanate (–NCO) groups. The –NCO group in the 4-position is up to six times more reactive than the sterically hindered 2-position[3]. This differential reactivity allows formulators to precisely control the polymerization kinetics, balancing the initial chain-extension reaction with the later-stage cross-linking required to stabilize the open-celled structure of flexible foams[2].

Industrial workflow: Toluene to Polyurethane via Dinitrotoluene intermediates.

Protocol 1: Exhaustive Catalytic Hydrogenation of DNT to TDA

This protocol describes the quantitative reduction of DNT, a highly exothermic process requiring strict thermodynamic control to prevent runaway reactions or incomplete reduction (which leaves toxic nitroso intermediates).

Step-by-Step Methodology:

• Preparation: Dissolve 1 equivalent of the 80:20 DNT mixture in anhydrous ethanol within a high-pressure Parr reactor.

• Catalyst Loading: Carefully add 5-10 mol % of 10% Palladium on Carbon (Pd/C). Causality: Pd/C is chosen over Raney Nickel for laboratory-scale precision due to its superior turnover frequency, though Raney Ni is often preferred industrially for cost efficiency[4].

• Purge and Pressurize: Purge the vessel three times with inert Argon to displace oxygen, preventing explosive hydrogen-oxygen mixtures. Pressurize the reactor with H₂ gas to 50 psi.

• Reaction Execution: Heat the mixture to 80°C under continuous mechanical stirring. Monitor hydrogen uptake via the pressure gauge; the reaction is complete when pressure stabilizes (indicating the theoretical 6 equivalents of H₂ have been consumed).

• Self-Validating Quality Control:

  • In-Process: Extract a 0.5 mL aliquot, filter through a 0.22 µm PTFE syringe filter, and analyze via TLC (Hexane:EtOAc 1:1). The disappearance of the high-Rf DNT spot and the appearance of a baseline TDA spot (ninhydrin positive) validates conversion.

  • Post-Process: Filter the catalyst over a Celite pad (do not let the pad dry to prevent Pd autoignition). Concentrate the filtrate in vacuo. Validate the final TDA product via GC-MS to ensure residual DNT is <0.1%, a strict requirement before phosgenation[2].

Targeted Therapeutics: Dinitroaromatics as Hypoxia-Activated Prodrugs

In medicinal chemistry, dinitroaromatic compounds, specifically dinitrobenzamides (e.g., CB1954) and dinitrobibenzyls, are engineered as hypoxia-activated prodrugs[5]. These molecules exploit the hypoxic (low oxygen) microenvironment characteristic of solid tumors.

Mechanism of Action: CB1954 (5-(aziridin-1-yl)-2,4-dinitrobenzamide) is an inactive prodrug that requires enzymatic reduction to become cytotoxic[6]. In Gene-Directed Enzyme Prodrug Therapy (GDEPT), vectors deliver E. coli nitroreductase (NTR) to tumor cells[7]. Alternatively, endogenous human nitric oxide synthases (NOSs) can perform this reduction[6]. The enzymes selectively reduce the 4-nitro group of the dinitroaromatic ring to a 4-hydroxylamine derivative[6]. Causality: This specific bioactivation converts a relatively benign molecule into a potent bifunctional alkylating agent capable of inducing catastrophic DNA cross-linking and subsequent apoptosis[6].

Bioactivation pathway of dinitroaromatic prodrugs in hypoxic tumor microenvironments.

Protocol 2: Chemoselective Mono-Reduction of Dinitroaromatics

Synthesizing analogs of these prodrugs requires the ability to selectively reduce one nitro group while leaving the other intact. Standard catalytic hydrogenation (H₂/Pd) is too aggressive and will reduce both groups[4]. Instead, Tin(II) chloride (SnCl₂·2H₂O) is utilized for its exquisite chemoselectivity[4].

Step-by-Step Methodology:

• Preparation: Dissolve 1 equivalent of the dinitroaromatic substrate in absolute ethanol in a round-bottom flask[4].

• Reagent Addition: Add 3.5 equivalents of SnCl₂·2H₂O. Causality: The stoichiometry is tightly controlled; 3 equivalents are theoretically required to reduce one nitro group to an amine, with a slight excess to drive the reaction to completion without over-reducing the second nitro group.

• Reflux: Heat the mixture to 80°C (reflux) for 2-4 hours.

• Quenching and Partitioning: Cool the reaction to room temperature and pour it into crushed ice. Basify the aqueous mixture to pH 8-9 using 5% aqueous NaHCO₃. Causality: Basification serves a dual purpose: it neutralizes the HCl generated during the reduction (converting the product from a water-soluble hydrochloride salt to a free base) and precipitates the tin byproducts as insoluble tin oxides/hydroxides[4].

• Extraction: Extract the aqueous layer three times with Ethyl Acetate. The polar amine preferentially partitions into the organic phase.

• Self-Validating Quality Control: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Validate chemoselectivity via ¹H-NMR; the preservation of one nitro group will maintain a strong electron-withdrawing effect on adjacent aromatic protons, distinctly shifting their resonance compared to a fully reduced diamine.

Quantitative Analysis of Reduction Chemistries

The utility of dinitroaromatics hinges entirely on the method of reduction applied to them. The table below synthesizes the quantitative and qualitative data regarding the choice of reducing agents based on the target industrial or pharmaceutical application.

Reagent System	Target Transformation	Chemoselectivity Profile	Primary Application
H₂, Pd/C (10%)	Exhaustive reduction (Dinitro to Diamine)	Low (reduces alkenes, alkynes, and halogens)	Industrial TDA/TDI synthesis for polyurethanes[8],[2].
SnCl₂·2H₂O / EtOH	Selective mono-reduction (Nitro to Amine)	High (tolerates halogens, ketones, and secondary nitro groups)	Prodrug analog synthesis; complex API intermediates[4].
Zn dust / NH₄Cl (aq)	Mild selective reduction	Moderate (can arrest at the hydroxylamine stage)	Green synthesis; biocompatible nanomicelle reactions[9],[10].
Sodium Polysulfide (Na₂Sₙ)	Zinin reduction (Selective mono-reduction)	High (regioselective for specific sterically hindered isomers)	Complex poly-nitro derivatives and dye synthesis[10].

Conclusion

The industrial and pharmaceutical applications of dinitroaromatic compounds are governed by the precise manipulation of their nitro groups. Whether driving the macromolecular properties of polyurethane foams through isomeric ratios of TDI, or engineering the cytotoxic payload of hypoxia-activated prodrugs via selective nitroreduction, mastering the chemistry of these compounds requires a deep understanding of reaction kinetics, steric environments, and chemoselective catalysis.

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Regiocontrol in Electrophilic Aromatic Substitution on Toluene Scaffolds: A Mechanistic and Practical Guide for Drug Development

Introduction

In the synthesis of active pharmaceutical ingredients (APIs), toluene and its substituted derivatives serve as foundational molecular scaffolds. The presence of the methyl group fundamentally alters the electron density of the aromatic ring, dictating both the kinetics and regiochemistry of subsequent functionalizations. For drug development professionals, mastering the nuances of Electrophilic Aromatic Substitution (EAS) on these scaffolds is critical for designing scalable, high-yield synthetic routes with strict regiocontrol.

This technical guide explores the mechanistic causality behind directing effects, provides quantitative regioselectivity profiles, and details a self-validating protocol for the highly selective Friedel-Crafts acylation of toluene.

Mechanistic Causality: Electronic and Steric Directing Effects

The methyl group of toluene acts as a weak electron-donating group (EDG) through two primary mechanisms: inductive effects and hyperconjugation 1. Consequently, the aromatic ring is activated, making toluene roughly 23 to 50 times more reactive toward EAS than unsubstituted benzene under identical conditions 2.

According to the Hammond Postulate, the transition state of the rate-determining step (the electrophilic attack) closely resembles the high-energy intermediate known as the Wheland intermediate or σ -complex 3. When an electrophile attacks the ortho or para positions, the resulting resonance structures include a tertiary carbocation directly adjacent to the electron-donating methyl group, profoundly stabilizing the transition state 1. Conversely, meta attack fails to place the positive charge on the substituted carbon, resulting in a higher activation energy barrier and making it an unfavorable pathway 3.

Caption: Logical flow and energetic divergence of the EAS mechanism on toluene.

Regiocontrol Across Key EAS Modalities

While the electronic preference for ortho/para substitution is universal across EAS reactions on toluene, the final isomer distribution is heavily dictated by the steric bulk of the electrophile and specific reaction dynamics.

• Nitration: The nitration of toluene using nitric and sulfuric acids typically yields an isomer distribution of approximately 57-60% ortho, 3-5% meta, and 37-40% para13. Despite the steric hindrance of the methyl group, the ortho product predominates statistically because there are two ortho positions available compared to only one para position. Advanced Born-Oppenheimer molecular dynamics reveal that the exact regioselectivity is decided late in the reaction trajectory and is heavily influenced by solvent and counterion reorganization rather than just transition state energies 4.

• Friedel-Crafts Acylation: In stark contrast to nitration, Friedel-Crafts acylation exhibits extreme para-selectivity. When toluene reacts with an acyl chloride (e.g., 4-bromobutyryl chloride) in the presence of a Lewis acid like AlCl₃, the bulky acylium ion is sterically blocked from the ortho positions 5. This results in near-exclusive formation of the para-substituted aryl ketone. Furthermore, the resonance-stabilized acylium ion prevents the carbocation rearrangements that frequently plague Friedel-Crafts alkylations 6.

Quantitative Data: Regioselectivity Profiles

The table below summarizes the quantitative regioselectivity profiles of various EAS reactions on toluene, highlighting the interplay between electronic activation and steric hindrance.

Reaction Type	Reagents / Catalyst	Ortho (%)	Meta (%)	Para (%)	Primary Regiocontrol Factor
Nitration	HNO₃, H₂SO₄	~57 - 60	~3 - 5	~37 - 40	Statistical probability (2 ortho sites) 3
Chlorination	Cl₂, FeCl₃	~60	~1	~39	Small electrophile size
F-C Alkylation	t-Butyl chloride, AlCl₃	0	~7	~93	Extreme steric hindrance of t-butyl cation
F-C Acylation	Acyl chloride, AlCl₃	~1 - 2	0	~98	Steric bulk of acylium ion complex 5

Experimental Protocol: Regioselective Friedel-Crafts Acylation

The following is a self-validating, step-by-step methodology for the highly para-selective synthesis of an aryl ketone intermediate (e.g., 4-bromo-1-(p-tolyl)butan-1-one), a common pharmacophore linker in drug discovery 5.

Causality Note: Unlike Friedel-Crafts alkylation, acylation requires strictly stoichiometric (often 1.1 to 1.5 equivalents) amounts of the Lewis acid. The basic carbonyl oxygen of the newly formed aryl ketone irreversibly complexes with the AlCl₃ catalyst, deactivating it [[5]]().

Step 1: System Purging and Catalyst Suspension

• Action: In an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and an HCl gas trap, suspend 1.2 equivalents of anhydrous AlCl₃ in dry dichloromethane (DCM). Purge the system with Argon and cool to 0 °C using an ice bath.

• Validation: The suspension should remain free-flowing. Clumping indicates moisture contamination, which will prematurely hydrolyze the acyl chloride.

Step 2: Acylium Ion Generation

• Action: Add 1.0 equivalent of the acyl chloride (e.g., 4-bromobutyryl chloride) dropwise via the dropping funnel over 15 minutes.

• Causality: Slow addition prevents exothermic spikes. The AlCl₃ coordinates with the chlorine atom, cleaving the C-Cl bond to generate the resonance-stabilized acylium ion . The solution will turn pale yellow, validating complex formation.

Step 3: Electrophilic Attack

• Action: Add 1.0 equivalent of toluene dropwise while maintaining the internal temperature below 5 °C. Stir for 2 hours at 0 °C, then allow to warm to room temperature.

• Validation: The evolution of HCl gas (bubbling in the trap) confirms the electrophilic substitution is occurring. The reaction is complete when gas evolution ceases and TLC (Hexane:EtOAc 9:1) shows the disappearance of the toluene spot.

Step 4: Quenching and Aluminum Decomplexation

• Action: Carefully pour the reaction mixture over a mixture of crushed ice and concentrated HCl (1 M).

• Causality: The highly exothermic hydrolysis safely destroys unreacted AlCl₃ and breaks the AlCl₃-ketone complex, releasing the free aryl ketone 6.

• Validation: The biphasic mixture will clarify as the aluminum salts dissolve into the aqueous layer, leaving the organic product cleanly in the DCM layer.

Caption: Step-by-step experimental workflow for the highly para-selective Friedel-Crafts acylation.

Advanced Considerations in Drug Development

When designing syntheses for complex APIs, chemists rarely work with simple toluene. Substituted toluenes (e.g., chlorotoluene, methoxytoluene) introduce competing directing effects. The fundamental rule of EAS dictates that the most powerful activating group dominates the regiochemistry 7. For instance, in p-methoxytoluene, the strongly activating methoxy group (-OCH₃, via resonance) completely overpowers the weakly activating methyl group (-CH₃, via hyperconjugation), directing the incoming electrophile ortho to the methoxy group. Understanding these hierarchical electronic effects, combined with the steric parameters of the chosen electrophile, allows drug development professionals to engineer highly specific, high-yield synthetic pathways.

References

• Ortho, Para, Meta - Chemistry Steps Source: Chemistry Steps URL
• Electrophilic Aromatic Substitution Mechanism - Master Organic Chemistry Source: Master Organic Chemistry URL
• Source: National Institutes of Health (NIH)
• An In-depth Technical Guide to the Friedel-Crafts Acylation of Toluene with 4-Bromobutyryl Chloride Source: Benchchem URL
• Electrophilic aromatic substitution - Wikipedia Source: Wikipedia URL
• Activating and Deactivating Groups In Electrophilic Aromatic Substitution Source: Master Organic Chemistry URL
• Friedel-Crafts Alkylation Reaction - Mettler Toledo Source: Mettler Toledo URL
• Friedel–Crafts Acylation - Sigma-Aldrich Source: Sigma-Aldrich URL

Sources

• 1. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Dynamics and the Regiochemistry of Nitration of Toluene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mt.com [mt.com]
• 7. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Process Scale-Up for the Synthesis of 3,5-Dinitrobenzoate Esters

Introduction & Mechanistic Rationale

The synthesis of 3,5-dinitrobenzoate esters is a fundamental transformation in both analytical chemistry and pharmaceutical intermediate development. Historically utilized for the qualitative identification and derivatization of alcohols due to their sharp melting points and enhanced UV-Vis absorbance[1], these compounds are increasingly synthesized at scale as precursors for complex active pharmaceutical ingredients (APIs).

Transitioning this synthesis from a benchtop derivatization to a pilot-scale process requires a rigorous understanding of reaction kinetics, thermodynamic hazards, and byproduct mitigation. The core challenge in scaling up lies in managing the highly exothermic nature of nucleophilic acyl substitution while preventing the hydrolysis of the highly reactive 3,5-dinitrobenzoyl chloride (3,5-DNBC) intermediate[2].

Route Selection and Causality

While direct Fischer esterification of 3,5-dinitrobenzoic acid with an alcohol is possible under acidic catalysis[3], this equilibrium-driven process often requires a large excess of the alcohol or continuous water removal, which is inefficient for high-value API intermediates. Furthermore, "green" microwave-assisted methods, while excellent for microscale analytical work[4], present significant engineering challenges for volumetric scale-up.

Therefore, the industrial standard for scale-up relies on the reaction between an alcohol and 3,5-DNBC in the presence of a non-nucleophilic base (such as pyridine or triethylamine).

• Causality for Base Selection: 3,5-DNBC is an acyl chloride that readily undergoes nucleophilic acyl substitution, releasing hydrochloric acid (HCl) as a byproduct[1]. The addition of pyridine serves a dual purpose: it acts as an acid scavenger to neutralize the HCl (preventing the degradation of acid-sensitive functional groups on the alcohol) and acts as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate.

• Causality for Moisture Control: The primary failure mode in this synthesis is the unwanted hydrolysis of 3,5-DNBC into 3,5-dinitrobenzoic acid[2]. This side reaction not only consumes the expensive reagent but also creates a byproduct that is notoriously difficult to separate from the target ester due to co-crystallization. Strict anhydrous conditions and the use of aprotic solvents (e.g., dichloromethane or acetonitrile) are mandatory.

Process workflow for scaled-up synthesis and purification of 3,5-dinitrobenzoate esters.

Thermal Hazards and Process Safety

Nitroaromatic compounds are inherently energy-dense. Before scaling up any dinitrobenzoate synthesis, thermal stability profiling is critical. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) must be employed to determine the onset temperature of decomposition ( Tonset​ )[5]. During the addition of 3,5-DNBC to the alcohol/base mixture, the heat of reaction ( ΔHrxn​ ) can cause a rapid temperature spike. If the temperature exceeds the boiling point of the solvent or approaches the Tonset​ of the nitroaromatic species, thermal runaway is possible. Consequently, the protocol dictates controlled, portion-wise addition under active jacket cooling.

Scaled-Up Experimental Protocol

Note: This protocol is designed for a 1-kg pilot scale using a generic primary alcohol. Adjust molar equivalents based on the specific molecular weight of the target alcohol.

Materials & Equipment:

• Target Alcohol: 1.00 molar equivalent (eq)

• 3,5-Dinitrobenzoyl Chloride (3,5-DNBC, >98% purity): 1.10 eq

• Pyridine (Anhydrous): 1.25 eq

• Dichloromethane (DCM, Anhydrous): 10 L/kg of alcohol

• 50 L Jacketed Glass Reactor with overhead stirring, internal temperature probe, and nitrogen line.

Step-by-Step Methodology:

• Reactor Preparation: Purge the 50 L jacketed reactor with nitrogen for 15 minutes to ensure an anhydrous environment. Charge the reactor with anhydrous DCM (8 L) and the target alcohol (1.00 eq).

• Base Addition: Add anhydrous pyridine (1.25 eq) to the reactor. Initiate overhead stirring at 150 RPM. Set the jacket cooling to chill the internal reaction mixture to 0–5 °C.

• Reagent Charging (Critical Step): Dissolve 3,5-DNBC (1.10 eq) in the remaining 2 L of anhydrous DCM. Transfer this solution to an addition funnel. Begin dropwise addition of the 3,5-DNBC solution into the reactor.

  • Causality: The addition rate must be strictly controlled to maintain the internal temperature below 10 °C, mitigating the risk of thermal runaway and minimizing side reactions.

• Reaction Maturation: Once addition is complete, remove the jacket cooling and allow the reaction to slowly warm to ambient temperature (20–25 °C). Stir for 2–4 hours. Monitor reaction progress via HPLC until the alcohol peak area is <1%.

• Quenching & Neutralization: Cool the reactor back to 10 °C. Slowly charge 5 L of ice-cold water to quench the reaction. Follow immediately with 5 L of a 5% (w/v) aqueous Sodium Bicarbonate ( NaHCO3​ ) solution.

  • Causality: The NaHCO3​ wash is essential. It neutralizes the residual HCl, removes the pyridine catalyst as a water-soluble salt, and crucially, deprotonates any 3,5-dinitrobenzoic acid (formed via hydrolysis of unreacted 3,5-DNBC) into its highly water-soluble sodium salt, forcing it into the aqueous phase[2].

• Phase Separation: Allow the biphasic mixture to settle for 30 minutes. Drain the lower organic (DCM) phase. Wash the organic phase once more with distilled water (5 L) to remove residual inorganic salts.

• Solvent Exchange & Crystallization: Transfer the organic phase to a rotary evaporator or distillation setup. Partially remove the DCM under reduced pressure. Add 10 L of absolute ethanol and continue distillation until all DCM is displaced. Cool the ethanol solution to 0 °C to induce crystallization of the pure 3,5-dinitrobenzoate ester.

• Isolation: Collect the crystalline product via vacuum filtration. Dry in a vacuum oven at 40 °C until a constant weight is achieved.

Quantitative Data: Bench vs. Pilot Scale Metrics

The following table summarizes the expected deviations and optimizations when transferring the synthesis from a 1-gram analytical scale to a 1-kilogram pilot scale.

Parameter	Bench Scale (1 g)	Pilot Scale (1 kg)	Rationale for Variance
Solvent Volume	10 mL (10x)	10 L (10x)	Maintained linear volumetric scaling for solubility.
Addition Time	2 minutes	90 minutes	Extended to manage the exothermic heat release ( ΔHrxn​ ).
Temperature Control	Ice bath (0 °C)	Jacketed Chiller (0–5 °C)	Active cooling required to prevent localized hot spots.
Hydrolysis Byproduct	~5%	< 1%	Strict N2 purging at scale significantly reduces moisture ingress compared to benchtop glassware[2].
Yield (Post-Cryst.)	75 - 80%	88 - 92%	Reduced mechanical losses during filtration and transfer at larger scales.

References

• Green Method of Derivatization of Alcohols: Microwave Assisted Synthesis of 3,5-Dinitrobenzoates . Hans Shodh Sudha. Available at:[Link]

• Antifungal activity against Candida albicans of methyl 3,5-dinitrobenzoate loaded nanoemulsion . PMC / NIH. Available at: [Link]

• Using 3,5-Dinitrobenzoyl Chloride for Alcohol and Amine Analysis . NBInno. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hansshodhsudha.com [hansshodhsudha.com]
• 5. Antifungal activity against Candida albicans of methyl 3,5-dinitrobenzoate loaded nanoemulsion - PMC [pmc.ncbi.nlm.nih.gov]

analytical methods for the quantification of Methyl 2-methyl-4,5-dinitrobenzoate

An In-Depth Guide to the Quantitative Analysis of Methyl 2-methyl-4,5-dinitrobenzoate

Abstract

This comprehensive application note provides detailed analytical methodologies for the quantitative determination of Methyl 2-methyl-4,5-dinitrobenzoate, a key intermediate in pharmaceutical and fine chemical synthesis. Recognizing the critical need for accurate and robust quantification in research, development, and quality control, this guide presents two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Each protocol is designed to be a self-validating system, with an emphasis on the scientific rationale behind experimental choices to ensure reproducibility and accuracy. This document is intended for researchers, analytical scientists, and drug development professionals.

Introduction: The Significance of Quantifying Methyl 2-methyl-4,5-dinitrobenzoate

Methyl 2-methyl-4,5-dinitrobenzoate is an aromatic nitro compound whose precise quantification is paramount for several reasons. As a synthetic intermediate, its purity and concentration directly impact the yield and impurity profile of subsequent products. In the context of drug development, monitoring its levels is crucial for reaction kinetics, process optimization, and ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). The presence of two nitro groups and a methyl ester on the benzene ring imparts specific physicochemical properties that dictate the choice of analytical methodology. This guide provides a detailed exploration of suitable techniques to address these analytical challenges.

The synthesis of Methyl 2-methyl-4,5-dinitrobenzoate typically involves the nitration of a substituted benzoic acid followed by esterification.[1] This process can lead to isomeric impurities and unreacted starting materials, necessitating analytical methods with high specificity and sensitivity.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental to method development.

Property	Value (Predicted/Inferred)	Source
Molecular Formula	C9H8N2O6	N/A
Molecular Weight	240.17 g/mol	[2]
Appearance	Expected to be a solid at room temperature	[3]
Solubility	Likely soluble in common organic solvents (e.g., acetonitrile, methanol, dichloromethane, ethyl acetate) and sparingly soluble in water.	[3][4]

Recommended Analytical Technique 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a preferred method for the analysis of non-volatile or thermally labile compounds like Methyl 2-methyl-4,5-dinitrobenzoate.[5] Its high resolution and sensitivity make it ideal for separating the target analyte from structurally similar impurities.

Principle of HPLC Analysis

Reverse-phase HPLC is the most suitable approach. The analyte is dissolved in a mobile phase and pumped through a column packed with a nonpolar stationary phase (e.g., C18). The separation is based on the differential partitioning of the analyte between the mobile and stationary phases. More polar compounds elute earlier, while less polar compounds are retained longer. Detection is typically achieved using a Diode Array Detector (DAD) or a UV-Vis detector, which measures the absorbance of the analyte at a specific wavelength.[6] For enhanced specificity and sensitivity, coupling HPLC with a mass spectrometer (LC-MS) is recommended.[7]

HPLC Experimental Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Methyl 4-methyl-3,5-dinitrobenzoate | C9H8N2O6 | CID 4366501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 2702-58-1: Methyl 3,5-dinitrobenzoate | CymitQuimica [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 7. prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com [prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com]

Application of Dinitrobenzoates in the Development of Energetic Materials: Synthesis, Characterization, and Protocols

Audience: Researchers, materials scientists, and synthetic chemists in the field of High-Energy-Density Materials (HEDMs). Content Type: Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The development of modern High-Energy-Density Materials (HEDMs) requires a delicate balance between explosive performance (detonation velocity and pressure) and mechanical insensitivity (resistance to accidental initiation via impact, friction, or electrostatic discharge)[1]. Traditional energetics like RDX and TNT often force a compromise between these two parameters.

Recently, dinitrobenzoates —specifically 3,5-dinitrobenzoate (3,5-DNBA) and 2,4-dinitrobenzoate (2,4-DNBA)—have emerged as critical building blocks in the design of energetic coordination polymers, metal-organic frameworks (MOFs), and energetic salts[2].

As a Senior Application Scientist, I approach the integration of dinitrobenzoates through a mechanistic lens:

• Oxygen Balance & Energy Density: The electron-withdrawing nitro ( −NO2​ ) groups on the aromatic ring significantly improve the oxygen balance of the overall complex, ensuring more complete combustion and higher heat release during decomposition.

• Structural Rigidity via Coordination: The carboxylate moiety acts as a versatile ligand (monodentate, bidentate, or bridging) for transition metals (e.g., Cu²⁺, Co²⁺, Mn²⁺). This locks the energetic components into a rigid 2D or 3D lattice, preventing the molecular slippage that often leads to unwanted frictional initiation.

• Lattice Desensitization: Dinitrobenzoates are highly prone to forming extensive non-covalent networks. Intermolecular π−π stacking between the aromatic rings and hydrogen bonding involving the nitro oxygens act as "molecular shock absorbers," dissipating mechanical energy before it can localize into the "hot spots" that trigger detonation[3].

Application Note: Energetic Coordination Polymers (MOFs)

When synthesizing energetic MOFs, 3,5-DNBA is rarely used alone. It is typically co-crystallized with nitrogen-rich ligands (such as imidazole, tetrazole, or azoles).

The Causality of the Co-Ligand System: The nitrogen-rich ligand provides the thermodynamic "fuel" via the high heat of formation inherent to N−N and N=N bonds. However, purely nitrogenous MOFs are often too sensitive for practical handling. By introducing 3,5-DNBA as a co-ligand, the transition metal center (e.g., Cu²⁺) coordinates with both the nitrogenous ligand and the oxygen-rich dinitrobenzoate. This creates a highly dense, oxygen-balanced, and sterically protected energetic complex, such as [Cu(IMI)2​(DNBA)2​] (where IMI = imidazole)[4].

Structural Stabilization Workflow

Caption: Mechanistic workflow detailing the synthesis and stabilization of dinitrobenzoate-based energetic MOFs.

Quantitative Data: Performance Comparison

The table below summarizes the energetic and physical properties of representative dinitrobenzoate-based materials compared to traditional secondary explosives.

Compound / Material	Density (g/cm³)	Decomposition Temp ( Td​ , °C)	Detonation Velocity (m/s)	Impact Sensitivity (IS, J)
[Cu(IMI)2​(DNBA)2​] [4]	1.742	154	~7,500	> 20 (Insensitive)
1M5ATz-3,5-DNBA Salt [2]	~1.800	> 150	~8,000	> 15
TNT (Reference)	1.654	295	6,900	15
RDX (Reference)	1.820	210	8,750	7.4 (Sensitive)

Note: The integration of DNBA significantly increases the impact sensitivity threshold (making it safer) while maintaining a detonation velocity competitive with standard military explosives.

Experimental Protocols

Protocol A: Microwave-Assisted Synthesis of [Cu(IMI)2​(DNBA)2​]

Rationale for Microwave Synthesis: Traditional hydrothermal methods often produce varied crystal sizes with lattice defects (which act as initiation hot-spots). Microwave-assisted synthesis ensures uniform volumetric heating, yielding highly homogenous, defect-free microcrystals.

Materials:

• Copper(II) nitrate trihydrate ( Cu(NO3​)2​⋅3H2​O )

• 3,5-Dinitrobenzoic acid (HDNBA)

• Imidazole (IMI)

• Solvent: Methanol/Water (1:1 v/v)

Step-by-Step Methodology:

• Pre-dissolution: Dissolve 1.0 mmol of Cu(NO3​)2​⋅3H2​O in 10 mL of the solvent mixture. In a separate beaker, dissolve 2.0 mmol of HDNBA and 2.0 mmol of IMI in 15 mL of the solvent.

• Mixing & pH Adjustment: Slowly add the ligand solution to the Cu²⁺ solution under continuous magnetic stirring.

  • Self-Validation Check: The solution should immediately transition to a deep blue/green color, indicating initial complexation. Adjust pH to ~5.5 using dilute NaOH. If precipitation occurs prematurely, the pH is too high.

• Microwave Irradiation: Transfer the homogeneous mixture to a Teflon-lined microwave reactor vessel. Irradiate at 100 °C for 30 minutes at 300 W.

• Cooling & Harvesting: Allow the vessel to cool to room temperature at a controlled rate of 5 °C/min. Filter the resulting crystalline precipitate.

• Washing & Drying: Wash the crystals sequentially with cold methanol and diethyl ether to remove unreacted ligands. Dry under vacuum at 60 °C for 12 hours.

• Analytical Validation: Perform FT-IR spectroscopy.

  • Self-Validation Check: The free HDNBA carbonyl stretch ( ν(C=O) ) at ~1700 cm⁻¹ must disappear, replaced by asymmetric ( νasym​ ) and symmetric ( νsym​ ) carboxylate stretches at ~1610 cm⁻¹ and ~1380 cm⁻¹. The difference ( Δν≈230 cm⁻¹) confirms monodentate coordination of the DNBA ligand to the Cu²⁺ center[4].

Protocol B: Thermal Kinetics and Sensitivity Evaluation

To classify the material as a viable HEDM, its thermal decomposition kinetics and mechanical sensitivity must be quantified.

Step 1: Differential Scanning Calorimetry (DSC) for Thermal Kinetics

• Load ~1.0 mg of the synthesized complex into an aluminum crucible (do not seal hermetically; allow gas escape).

• Run dynamic DSC scans at multiple heating rates ( β = 5, 10, 15, and 20 °C/min) from 50 °C to 350 °C under a nitrogen atmosphere (50 mL/min).

• Self-Validation Check: A sharp exothermic peak (without a preceding endothermic melting peak) confirms the energetic nature of the coordination polymer.

• Calculate the apparent activation energy ( Ea​ ) using the Kissinger and Ozawa isoconversional methods based on the shift of the exothermic peak temperature ( Tp​ ) with varying heating rates.

Step 2: BAM Drop Hammer Test (Impact Sensitivity)

• Place exactly 20.0 mg of the dried sample inside a standard BAM steel collar assembly.

• Utilize a BAM fallhammer apparatus. Begin with a 2 kg drop weight at a height of 50 cm.

• Self-Validation Check (Bruceton Method): If the sample detonates (audible report, flash, or gas evolution), lower the drop height by 0.1 log units for the next trial. If it fails to detonate, raise the height. Perform 30 consecutive trials to statistically validate the H50​ (height of 50% probability of initiation) and calculate the Impact Energy ( E=m⋅g⋅h ).

References

• MDPI. (2022). Effect of Non-Covalent Interactions on the 2,4- and 3,5-Dinitrobenzoate Eu-Cd Complex Structures. Retrieved from[Link]

• ACS Publications. (2024). Machine Learning Models for High Explosive Crystal Density and Performance | Chemistry of Materials. Retrieved from [Link]

• ResearchGate. (2021). Synthesis, crystal structure, and properties of energetic copper(II) compound based on 3,5-dinitrobenzoic acid and imidazole. Retrieved from[Link]

• MDPI. (2024). High-Energetic Salts and Metal Complexes: Comprehensive Overview with a Focus on Use in Homemade Explosives (HME). Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Note &amp; Protocols: Synthetic Pathways to Amino Derivatives of Methyl 2-methyl-4,5-dinitrobenzoate

Abstract

This technical guide provides a comprehensive overview of synthetic strategies for the preparation of valuable amino derivatives from Methyl 2-methyl-4,5-dinitrobenzoate. This starting material serves as a key building block for various heterocyclic compounds and pharmacologically active agents. We detail robust protocols for both the complete reduction to Methyl 4,5-diamino-2-methylbenzoate and the more nuanced regioselective mono-reduction to yield nitro-amino intermediates. The methodologies discussed include catalytic hydrogenation, metal-acid reductions (Béchamp reduction), and chemoselective reduction using sulfide reagents (Zinin reduction). Each section elucidates the underlying chemical principles, provides field-tested, step-by-step protocols, and offers insights into optimizing reaction outcomes. This document is intended for researchers, chemists, and process development scientists engaged in synthetic organic chemistry and drug discovery.

Strategic Overview: The Reduction Landscape

Methyl 2-methyl-4,5-dinitrobenzoate is a versatile substrate from which several key amino derivatives can be synthesized. The primary transformation involves the reduction of one or both aromatic nitro groups. The choice of reducing agent and reaction conditions dictates the final product, allowing for strategic synthesis of either the fully reduced diamine or one of two possible mono-amino, mono-nitro regioisomers. These derivatives are crucial precursors for constructing complex molecular architectures, particularly in the synthesis of benzimidazoles and other fused heterocyclic systems.[1][2]

The synthetic challenge lies in controlling the extent and, more critically, the position of the reduction. The two nitro groups at the C4 and C5 positions are electronically and sterically distinct due to the influence of the C1-ester and C2-methyl substituents, making regioselective reduction a feasible, albeit challenging, goal.

Figure 1: Key synthetic pathways from Methyl 2-methyl-4,5-dinitrobenzoate.

Complete Reduction to Methyl 4,5-diamino-2-methylbenzoate

The conversion of both nitro groups to amines yields Methyl 4,5-diamino-2-methylbenzoate, a vital precursor for synthesizing compounds like benzimidazoles. This transformation requires potent reduction systems capable of fully reducing both functionalities without compromising the ester group.

Method A: Catalytic Hydrogenation

Catalytic hydrogenation is a clean and highly efficient method for the reduction of aromatic nitro groups.[3] Palladium on activated carbon (Pd/C) is the most common catalyst, offering high activity and excellent yields.[4][5] The reaction proceeds via the transfer of hydrogen gas to the substrate surface, where the nitro groups are sequentially reduced to nitroso, hydroxylamino, and finally amino functionalities.

Causality of Experimental Choices:

• Catalyst: 10% Pd/C is chosen for its high surface area and catalytic efficiency. A 5-10 mol% loading provides a balance between reaction rate and cost.

• Solvent: Methanol or ethanol are excellent solvents as they readily dissolve the starting material and are stable under hydrogenation conditions. Ethyl acetate is also a common choice.[4]

• Hydrogen Source: A hydrogen balloon is sufficient for small-scale reactions, while a Parr hydrogenator is ideal for larger scales and ensures consistent pressure.

Protocol 2.1: Catalytic Hydrogenation using Pd/C

Materials:

• Methyl 2-methyl-4,5-dinitrobenzoate (1.0 eq.)

• 10% Palladium on carbon (Pd/C) (5-10 mol%)

• Methanol (or Ethanol)

• Hydrogen gas (H₂) supply (balloon or hydrogenation apparatus)

• Celite®

Procedure:

• In a flask suitable for hydrogenation, dissolve Methyl 2-methyl-4,5-dinitrobenzoate (1.0 eq.) in methanol (20-30 mL per gram of substrate).

• Carefully add 10% Pd/C catalyst to the solution under an inert atmosphere (e.g., Nitrogen or Argon).

• Securely attach a hydrogen-filled balloon to the flask or connect it to a hydrogenation apparatus.

• Evacuate the flask and backfill with hydrogen. Repeat this cycle 3-5 times to ensure an inert atmosphere is replaced by hydrogen.

• Stir the reaction mixture vigorously at room temperature (20-25°C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 2-6 hours).

• Once complete, carefully purge the reaction vessel with nitrogen to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with additional methanol to ensure complete recovery of the product.

• Concentrate the filtrate under reduced pressure to yield the crude Methyl 4,5-diamino-2-methylbenzoate, which can be purified further if necessary.

Self-Validation:

• Expected Outcome: The crude product is typically a light brown or off-white solid.

• Purification: Recrystallization from an ethanol/water mixture or column chromatography on silica gel can be used for purification.

Method B: Béchamp Reduction (Iron in Acidic Media)

The Béchamp reduction is a classic, cost-effective, and scalable method for converting aromatic nitro compounds to anilines using iron metal in the presence of an acid.[6] The reaction involves the oxidation of iron(0) to iron oxides, with the concomitant reduction of the nitro groups.[7][8][9]

Causality of Experimental Choices:

• Reducing Agent: Fine iron powder provides a large surface area for the reaction.

• Acid/Proton Source: Ammonium chloride (NH₄Cl) in an ethanol/water mixture creates a mildly acidic environment that facilitates the reaction while being less corrosive than strong mineral acids like HCl. This system is effective for substrates that may be sensitive to harsh acidic conditions.[7]

Protocol 2.2: Béchamp Reduction using Fe/NH₄Cl

Materials:

• Methyl 2-methyl-4,5-dinitrobenzoate (1.0 eq.)

• Iron powder (<100 mesh) (5.0 - 10.0 eq.)

• Ammonium chloride (NH₄Cl) (1.0 - 2.0 eq.)

• Ethanol

• Water

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add Methyl 2-methyl-4,5-dinitrobenzoate (1.0 eq.), ethanol, and water (typically in a 4:1 to 2:1 ratio).

• Add ammonium chloride (1.0 eq.) and iron powder (5.0 eq.).

• Heat the mixture to reflux (approx. 80-90°C) with vigorous stirring. The reaction is often exothermic.

• Monitor the reaction by TLC. If the reaction stalls, additional portions of iron powder can be added.

• Upon completion (typically 1-3 hours), cool the reaction mixture to room temperature.

• Filter the hot solution through a pad of Celite® to remove the iron oxides and unreacted iron. Wash the filter cake thoroughly with hot ethanol.

• Combine the filtrates and concentrate under reduced pressure to remove the ethanol.

• The remaining aqueous residue can be basified with aqueous sodium bicarbonate (NaHCO₃) and extracted with an organic solvent like ethyl acetate (3 x volumes).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo to afford the product.

Figure 2: General workflow for the Béchamp reduction protocol.

Regioselective Mono-Reduction

Achieving the selective reduction of one nitro group while leaving the other intact is a significant synthetic challenge. The Zinin reduction, which utilizes sulfide or polysulfide anions, is a well-established method for this purpose.[10][11] The selectivity is often governed by a combination of steric hindrance and electronic effects. In the case of Methyl 2-methyl-4,5-dinitrobenzoate, the C4-nitro group is para to the electron-donating methyl group, while the C5-nitro group is less influenced. However, the C4-nitro group is also adjacent to the C5-nitro group and meta to the ester, whereas the C5-nitro is ortho to the C4-nitro. Generally, the least sterically hindered nitro group is reduced preferentially.[10]

Method C: Zinin Reduction (Sodium Sulfide)

Sodium sulfide in an aqueous or alcoholic medium can selectively reduce one nitro group in polynitroaromatic compounds.[10] The reaction conditions can be tuned (temperature, stoichiometry, solvent) to optimize for the desired regioisomer.

Causality of Experimental Choices:

• Reducing Agent: Sodium sulfide nonahydrate (Na₂S·9H₂O) is an inexpensive and effective reagent. Using a controlled stoichiometry (e.g., 1.0-1.5 equivalents) is crucial to prevent over-reduction to the diamine.

• Solvent System: A methanol/water system ensures the solubility of both the organic substrate and the inorganic sulfide salt, facilitating the reaction.

Protocol 3.1: Selective Mono-Reduction using Na₂S

Materials:

• Methyl 2-methyl-4,5-dinitrobenzoate (1.0 eq.)

• Sodium sulfide nonahydrate (Na₂S·9H₂O) (1.2 eq.)

• Methanol

• Water

Procedure:

• Dissolve Methyl 2-methyl-4,5-dinitrobenzoate in methanol in a round-bottom flask.

• In a separate beaker, dissolve sodium sulfide nonahydrate (1.2 eq.) in water.

• Slowly add the aqueous sodium sulfide solution to the stirred methanolic solution of the substrate at room temperature.

• Gently heat the reaction mixture to a mild reflux (50-60°C) and monitor carefully by TLC. The reaction is typically complete within 1-4 hours.

• After completion, cool the reaction to room temperature and pour it into a larger volume of cold water.

• A precipitate of the mono-amino product should form. If not, extract the aqueous mixture with ethyl acetate (3 x volumes).

• If a precipitate is collected, filter, wash with water, and dry. If extracted, combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• The crude product will likely be a mixture of regioisomers (4-amino-5-nitro and 5-amino-4-nitro) and some starting material or diamine.

• Purify the regioisomers using column chromatography on silica gel, typically with a hexane/ethyl acetate gradient.

Self-Validation:

• Expected Outcome: The crude product will be a colored solid (often yellow or orange).

• Characterization: Careful analysis by ¹H NMR and 2D NMR techniques (NOESY) will be required to definitively assign the structure of the isolated regioisomers.

Comparative Summary of Methods

Method	Reagents	Conditions	Selectivity	Advantages	Disadvantages
Catalytic Hydrogenation	H₂, Pd/C	RT, 1-4 atm H₂	Non-selective	High yield, clean reaction, easy work-up.[4]	Requires specialized equipment, catalyst is flammable.
Béchamp Reduction	Fe, NH₄Cl	Reflux	Non-selective	Inexpensive, highly scalable, robust.[6]	Large amount of solid waste (iron oxides), work-up can be tedious.
Zinin Reduction	Na₂S·9H₂O	50-60°C	Regioselective	Enables synthesis of mono-amino products, inexpensive.[10][11]	May yield a mixture of isomers, potential for over-reduction.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Incomplete Reaction (All Methods)	Insufficient reducing agent; deactivated catalyst (Pd/C); poor quality reagents.	Add more reducing agent in portions. For hydrogenation, use fresh catalyst. Ensure reagents are pure and dry where necessary.
Low Yield (Béchamp Reduction)	Product adsorbed onto iron oxide sludge.	Ensure thorough washing of the Celite/iron oxide cake with hot solvent (ethanol or ethyl acetate) during filtration.
Over-reduction to Diamine (Zinin)	Excess Na₂S; prolonged reaction time or high temperature.	Use a precise stoichiometry of Na₂S (1.1-1.3 eq.). Monitor the reaction closely by TLC and quench as soon as the starting material is consumed.
Poor Regioselectivity (Zinin)	The electronic/steric bias is not strong enough.	Experiment with different sulfide reagents (e.g., (NH₄)₂S) or change the solvent system. Be prepared for chromatographic separation of isomers.

References

• Scribd. Reduction of Aromatic Nitro Compounds With Activated Iron. [Link]

• Agrawal, A., & Tratnyek, P. G. (1996). Reduction of Nitro Aromatic Compounds by Zero-Valent Iron Metal. Environmental Science & Technology, 30(1), 153-160. [Link]

• ACS Publications. Reduction of Nitro Aromatic Compounds by Zero-Valent Iron Metal. [Link]

• Wikipedia. Béchamp reduction. [Link]

• Bauer, I., & Knölker, H. J. (2012). Iron-catalyzed selective reduction of nitroarenes to anilines using organosilanes. Chemical Communications, 48(8), 1076-1078. [Link]

• Organic Chemistry Portal. Sodium Hydrosulfite, Sodium Dithionite. [Link]

• Kim, J. S., et al. (2021). One-pot tandem reduction and site-selective halogenation of nitroarenes. Organic & Biomolecular Chemistry, 19(31), 6799-6803. [Link]

• Scribd. Sodium Dithionite Reduction of Nitroarenes. [Link]

• ACS Publications. Molecularly Engineering Defective Basal Planes in Molybdenum Sulfide for the Direct Synthesis of Benzimidazoles by Reductive Coupling of Dinitroarenes with Aldehydes. [Link]

• ResearchGate. Progressive/regioselective reduction from dinitro- to diamino-carbazole derivatives. [Link]

• PMC. Molecularly Engineering Defective Basal Planes in Molybdenum Sulfide for the Direct Synthesis of Benzimidazoles by Reductive Coupling of Dinitroarenes with Aldehydes. [Link]

• Chemistry Stack Exchange. Selective nitro reduction of poly nitro compounds. [Link]

• ResearchGate. (PDF) Selective reduction of dinitro compounds. [Link]

• ResearchGate. Regioselective Synthesis of 4-Halo ortho-Dinitrobenzene Derivatives | Request PDF. [Link]

• ResearchGate. The reduction of aromatic nitro groups on solid supports using sodium hydrosulfite (Na2S2O4) | Request PDF. [Link]

• Wiley Online Library. Hydrogenation of m-dinitrobenzene to m-phenylenediamine over La2O3-promoted Ni/SiO2 catalysts. [Link]

• PrepChem.com. Synthesis of methyl 4,5-diamino-2-ethoxybenzoate. [Link]

• DTIC. Selective Reduction of Dinitrotoluene Isomers by Ascorbate Ion. Relative Rates in Homogeneous Solution. [Link]

• Aragen Life Sciences. Highly efficient metal-free one-pot synthesis of α-aminophosphonates through reduction followed by Kabachnik–fields reaction. [Link]

• MDPI. Selective Hydrogenation of m-Dinitrobenzene to m-Nitroaniline over Ru-SnOx/Al2O3 Catalyst. [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. ISSN: 0975-8585 October – December 2012 RJPBCS Volume 3 Issue 4 Page No. 325. [Link]

• ResearchGate. Synthesis of methyl 2-amino-4,5-dimethoxybenzoate. [Link]

• Semantic Scholar. Figure 4 from Selective Hydrogenation of m-Dinitrobenzene to m-Nitroaniline over Ru-SnOx/Al2O3 Catalyst. [Link]

• ACS.org. A Quick Guide to Reductions in Organic Chemistry. [Link]

• SpringerLink. 6 Synthesis of N-Alkyl Amino Acids. [Link]

• Google Patents.

• Organic Chemistry Portal. Enantiocontrolled Synthesis of α-Methyl Amino Acids via Bn2N-α-Methylserine-β-lactone. [Link]

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Technical Notes & Optimization

troubleshooting common issues in nitration reactions

Aromatic Nitration Technical Support Center: Troubleshooting & Optimization Guide

Welcome to the Aromatic Nitration Technical Support Center. Designed for drug development professionals and synthetic chemists, this resource provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for electrophilic aromatic nitration.

Mechanistic Foundations & Causality

Electrophilic aromatic substitution (EAS) is the fundamental mechanism driving nitration. The reaction relies on the nitronium ion ( NO2+​ ), a highly reactive electrophile generated when concentrated sulfuric acid protonates nitric acid, forcing the loss of a water molecule (1)[1].

The Causality of Over-Nitration: Adding a nitro group severely deactivates the aromatic ring due to its strong electron-withdrawing nature, raising the activation energy required for subsequent nitrations (2)[2]. However, this kinetic barrier is breached if the reaction is supplied with excess thermal energy or if the sulfuric acid concentration exceeds 85%. High acid concentrations drastically increase the steady-state concentration of NO2+​ , forcing the reaction toward dinitro- and trinitro-byproducts (2)[2].

Troubleshooting Guide & FAQs

Q1: My reaction produces significant amounts of dinitrobenzene. How do I restrict the reaction to mononitration? Root Cause: The reaction conditions are too harsh, overcoming the deactivation barrier of the mononitrated intermediate (2)[2]. Solutions:

• Thermal Control: Strictly regulate the temperature. For benzene, do not exceed 50°C; for more reactive substrates like toluene, maintain the temperature below 30°C (2)[2].

• Acid Dilution: Lower the sulfuric acid concentration to 70-80% to throttle the generation rate of the nitronium ion (2)[2].

• Stoichiometric Locking: For basic substrates, convert the starting material into a nitric acid salt prior to the reaction. This mathematically enforces a 1:1 molar ratio, eliminating the excess nitric acid required for over-nitration (3)[3].

Q2: The regioselectivity of my nitration is poor, yielding difficult-to-separate ortho, meta, and para isomers. How can I enhance selectivity? Root Cause: Standard mixed-acid conditions offer little steric discrimination, leaving regioselectivity entirely up to the inherent electronic directing effects of the substrate's substituents (1)[1]. Solutions:

• Solid Acid Catalysts: Replace liquid sulfuric acid with zeolites. The shape-selective pores of zeolites physically constrain the transition state, heavily favoring the less sterically hindered para isomer (4)[4].

• Biocatalytic Switches: For complex drug intermediates, engineered nitrating P450 enzymes (e.g., TxtE) can act as a regioselectivity switch by precisely positioning the substrate relative to the reactive intermediate (5)[5].

• Microflow Reactors: Transitioning to a continuous countercurrent microflow mode can synergistically control kinetics and thermodynamics, boosting the spatiotemporal conversion rate and minimizing over-nitration side reactions (6)[6].

Q3: My highly activated substrate (e.g., aniline, phenol) decomposes or forms a black tar during nitration. What are the alternatives? Root Cause: Highly activated rings are extremely susceptible to oxidation by the aggressive HNO3​/H2​SO4​ mixture (4)[4]. Solutions:

• Protecting Groups: Convert anilines to acetanilides using acetic anhydride. This dampens the activating effect, prevents amine oxidation, and sterically directs nitration primarily to the para position (4)[4].

• Milder Reagents: Use diluted nitric acid, nitronium salts like NO2​BF4​ , or a mixture of nitric acid and acetic acid to provide a more controlled, less oxidative environment (4)[4].

Quantitative Data & Parameter Optimization

To prevent thermal runaway and over-nitration, reaction parameters must be strictly tailored to the electronic nature of the substrate.

Substrate Reactivity	Example Compound	Max Temperature	H2​SO4​ Concentration	HNO3​ Molar Ratio	Primary Risk / Failure Mode
Deactivated	Nitrobenzene	>60°C	>85%	1 : 1.5	Low yield; requires forcing conditions
Neutral	Benzene	<50°C	70 - 80%	1 : 1.1	Dinitration at elevated temperatures
Mildly Activated	Toluene	<30°C	70 - 80%	1 : 1.05	Dinitration / Poor regioselectivity
Highly Activated	Phenol, Aniline	<0°C	N/A (Use Mild Agents)	1 : 1.0	Rapid oxidation / Tar formation

(Data synthesized from optimization guidelines for nitroaromatic compounds (2)[2])

Validated Experimental Protocols

Protocol A: Selective Mononitration of Toluene (Self-Validating System) Objective: Synthesize mononitrotoluene while physically and analytically preventing dinitration.

• Substrate Preparation: In a 3-neck round-bottom flask equipped with a thermometer, magnetic stirrer, and dropping funnel, place 10 mL of toluene. Submerge the flask in an ice-salt bath to cool the substrate to 0–5°C (2)[2].

• Nitrating Mixture Generation: In a separate flask cooled over ice, carefully add 5 mL of concentrated H2​SO4​ to 5 mL of concentrated HNO3​ (1)[1].

• Controlled Addition: Transfer the mixed acid to the dropping funnel. Add it dropwise to the toluene.

  • Validation Checkpoint 1 (Thermal): The internal temperature must strictly remain below 5°C (2)[2]. If the temperature spikes, the rate of addition exceeds the cooling capacity, risking the kinetic threshold for dinitration. Pause addition immediately.

• Reaction Monitoring: Stir for 30–60 minutes post-addition (4)[4].

  • Validation Checkpoint 2 (Analytical): Monitor via TLC (Hexane:EtOAc 9:1). The disappearance of the starting material spot and the emergence of a single product spot validates mononitration. A highly polar third spot indicates over-nitration.

• Quenching & Work-up: Pour the mixture over 100g of crushed ice to instantly drop the temperature and dilute the acids, halting all electrophilic activity (2)[2]. Extract with an organic solvent and wash with 5% NaHCO3​ .

  • Validation Checkpoint 3 (Chemical): The cessation of CO2​ gas evolution during the bicarbonate wash physically validates that all residual catalytic acids have been neutralized (1)[1]. Dry over anhydrous MgSO4​ .

Protocol B: 1:1 Nitric Acid Salt Method for Sensitive Basic Substrates Objective: Absolute prevention of over-nitration for basic substrates (e.g., morpholine derivatives) by restricting stoichiometry.

• Salt Formation: Convert the basic aromatic substrate to its nitric acid salt by treating it with exactly one equivalent of nitric acid, then isolate and dry the salt (3)[3].

  • Validation Checkpoint 1: The successful precipitation of the salt physically validates the exact 1:1 stoichiometry, mathematically eliminating the possibility of over-nitration.

• Nitration: Dissolve the dried salt in nitromethane. Slowly add this solution to concentrated sulfuric acid maintained at 0°C (3)[3].

• Isolation: Quench over ice water and adjust the pH to precipitate the pure mononitrated product.

Visual Workflows

Figure 1: Decision tree for troubleshooting common aromatic nitration issues.

References[4] Title: Preventing over-nitration in the synthesis of nitroaromatic compounds - Benchchem

Source: benchchem.com URL:[5] Title: Discovery of a regioselectivity switch in nitrating P450s guided by MD simulations and Markov models - PMC Source: nih.gov URL:[2] Title: How to prevent over-nitration during the synthesis of nitrophenyl compounds. - Benchchem Source: benchchem.com URL:[1] Title: Technical Support Center: Controlling Nitration Regioselectivity of Benzene - Benchchem Source: benchchem.com URL:[6] Title: (PDF) A Precise Microreaction Strategy to Overcome Trade-off Effect in Aromatic Nitration via Kinetic and Thermodynamic Regulation - ResearchGate Source: researchgate.net URL:[3] Title: A Novel, Safe, and Robust Nitration Process for the Synthesis of 4-(4-Methoxy-3-nitrophenyl)morpholine - ACS Publications Source: acs.org URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Discovery of a regioselectivity switch in nitrating P450s guided by MD simulations and Markov models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis &amp; Optimization of Methyl 2-methyl-4,5-dinitrobenzoate

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this knowledge base to assist researchers and drug development professionals in mastering the electrophilic aromatic dinitration of methyl 2-methylbenzoate derivatives.

Synthesizing methyl 2-methyl-4,5-dinitrobenzoate requires overcoming profound electronic deactivation. The precursor, methyl 2-methyl-4-nitrobenzoate, contains two strongly electron-withdrawing groups (the ester and the nitro group). This guide breaks down the causality behind the required harsh conditions, provides a self-validating protocol, and troubleshoots common failure modes[1].

Quantitative Reaction Parameters

To achieve optimal regioselectivity and yield, the reaction parameters must be tightly controlled. The table below summarizes the critical quantitative data for this transformation.

Parameter	Standard Condition	Optimized Range	Causality / Mechanistic Impact
Substrate Concentration	0.5 M in H2​SO4​	0.4 M – 0.6 M	Too concentrated impedes heat dissipation during the exotherm; too dilute slows the bimolecular kinetics.
Nitrating Agent ( KNO3​ )	1.15 Equivalents	1.10 – 1.20 eq.	A slight excess ensures complete conversion of the deactivated substrate without promoting oxidative ring cleavage.
Addition Temperature	0 °C	0 °C – 5 °C	Suppresses the formation of higher-energy transition states, preventing off-target nitration and runaway exotherms[2].
Maturation Temperature	20 °C	15 °C – 25 °C	Required to overcome the high activation energy barrier of the heavily deactivated aromatic ring.
Reaction Time	20 Hours	18 – 24 Hours	Ensures thermodynamic control and maximum yield; must be validated via HPLC/TLC before quenching.

Self-Validating Experimental Protocol

This step-by-step methodology is engineered to be self-validating. By monitoring specific physical feedback during the workflow, you can verify the integrity of the reaction in real-time.

Phase 1: System Preparation & Substrate Dissolution

• Ensure all glassware is strictly oven-dried. Moisture shifts the equilibrium away from the active nitronium ion ( NO2+​ )[3].

• Charge a dry 50 mL round-bottom flask with 13.0 mL of concentrated sulfuric acid ( H2​SO4​ , 98%).

• Submerge the flask in an ice-salt bath and allow the internal temperature to equilibrate to 0 °C.

• Slowly add 1.27 g (6.5 mmol) of methyl 2-methyl-4-nitrobenzoate. Stir at 400 rpm until the substrate is fully dissolved into a homogenous solution.

Phase 2: Electrophilic Activation 5. Weigh 760 mg (7.5 mmol, 1.15 equiv) of finely powdered potassium nitrate ( KNO3​ ). 6. Self-Validation Checkpoint: Add the KNO3​ in 4 to 5 small portions over 30 minutes. You must observe a micro-exotherm (a transient internal temperature rise of 1–2 °C) upon each addition. If no temperature change occurs, your H2​SO4​ has likely absorbed atmospheric moisture and cannot generate the nitronium ion. Discard and restart. 7. Maintain the internal temperature strictly between 0 °C and 5 °C during addition.

Phase 3: Maturation & Substitution 8. Once addition is complete, remove the ice-salt bath. 9. Allow the reaction to naturally warm to ambient temperature (~20 °C) and stir continuously for 20 hours[1]. 10. Self-Validation Checkpoint: Pull a 10 µL aliquot, quench in water, extract with EtOAc, and run a TLC (Hexanes/EtOAc). Proceed to Phase 4 only when the mono-nitro precursor spot has completely disappeared.

Phase 4: Quenching & Isolation 11. Prepare a beaker with 100 g of crushed ice. 12. Pour the reaction mixture slowly over the ice while stirring vigorously. The product will immediately precipitate as a pale solid. 13. Vacuum filter the precipitate. Wash the filter cake with 3 x 20 mL of ice-cold distilled water until the filtrate is pH neutral. 14. Dry the solid under high vacuum to afford pure methyl 2-methyl-4,5-dinitrobenzoate.

Troubleshooting Guides & FAQs

Q1: Why do we use solid KNO3​ in concentrated H2​SO4​ instead of standard mixed acids ( HNO3​ / H2​SO4​ )? A: The substrate is strongly deactivated by both the ester and the existing nitro group. Standard concentrated nitric acid (68-70%) introduces water into the system. Water acts as a base in this context, shifting the equilibrium away from the active nitronium ion ( NO2+​ ) and severely retarding the reaction[3]. Using solid KNO3​ in concentrated H2​SO4​ generates the nitronium ion in a strictly anhydrous environment, maximizing the electrophilic strength necessary to attack a deactivated ring.

Q2: I am observing the formation of the 4,6-dinitro isomer. How is regioselectivity determined, and how can I minimize this impurity? A: Regioselectivity is governed by the competing directing effects of the existing substituents.

• The ester at C1 is meta-directing (directs to C3, C5).

• The methyl at C2 is ortho/para-directing (directs to C3, C5).

• The nitro at C4 is meta-directing (directs to C2, C6). Because the methyl group is the only activating group on the ring, its directing effects dominate, pushing the incoming NO2+​ toward C3 or C5. However, C3 is highly sterically hindered (flanked by both the methyl and nitro groups). Therefore, C5 is the thermodynamically and kinetically favored position. To minimize the 4,6-dinitro isomer (which arises from the weaker C4-nitro directing effect), you must strictly control the temperature during KNO3​ addition (<5 °C) to prevent higher-energy, less selective transition states from forming[2].

Q3: The reaction mixture turned dark and exothermed rapidly during KNO3​ addition. What went wrong? A: A rapid exotherm indicates a loss of temperature control, leading to oxidative degradation of the methyl group or the aromatic ring itself. The nitration of deactivated rings is highly exothermic once initiated. If the internal temperature spikes above 10 °C during addition, the batch is likely compromised. Always add KNO3​ in small portions and ensure the internal temperature probe registers a return to 0 °C before the next addition.

Q4: How do I ensure the ester group does not hydrolyze during the aqueous quench? A: Ester hydrolysis requires either heat and acid, or base. By quenching the concentrated sulfuric acid mixture directly onto crushed ice, you maintain a low temperature (near 0 °C) while diluting the acid. Never quench with aqueous base (like NaOH or NaHCO3​ ) directly; the massive heat of neutralization combined with the basic environment will rapidly hydrolyze the methyl ester to the corresponding 2-methyl-4,5-dinitrobenzoic acid.

Process Visualization

Workflow and troubleshooting tree for the nitration of methyl 2-methyl-4-nitrobenzoate.

References[1] 62621-09-4 | Methyl 2-methyl-4-nitrobenzoate | Aryls | Ambeed.com. Ambeed.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFf-3RRpFXnNY6fPbEiro37JDfi55JAl4AuMYSgavV3dE-UnbPsbNIVJLsP5sLwiQnDxQRWLw2833nAlifpkd9XN0F2dded4So8-aNHEjkPVQ_JfSnGZlGVpGXnuAqU5Me48lcbjYvDBrPy[3] Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. AIINMR.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFiZMlpbrmpTLfL9DOfVYVXEbPz5W4tqBMkZ9Pt82RfBzqEUWVscy6iDcyaio3f1HoEtrjYoGxrhy3Q2blga5oTNLvmH8NBGLoPT-nIXONVw3458GCZfi1prWXSEoiQXaGXjbhA5jbqAVtHJzqA8CdtzaEU3DHQM1HmvQLRuuPft6SqMndpg3ozO48UUyEqqGMcml_LJg0Nzri2hJRBt8LSWx84a3gl8mdE5wqg08YlYw4=[2] Nitration of Methyl Benzoate | Process and Applications - ECHEMI.com. ECHEMI.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGIj2TFp0P_uBi14XWgXtUzo56VEU2u0Cm8jWk6j2djYjT01-ze_cfW0nK51avx7noRuf-NokrROEOX4erlczb19_105oBEgLEbFrYEP9dILyAVqoptvkL_-2duXrzt69j65A==

Sources

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• 2. echemi.com [echemi.com]
• 3. aiinmr.com [aiinmr.com]

📊 Quantitative Data: Purification Parameters &amp; Sorbent Performance

Welcome to the Technical Support Center for the purification and handling of dinitroaromatic compounds. As a Senior Application Scientist, I have structured this guide to address the most critical bottlenecks encountered by researchers and process chemists: isomer resolution, thermal runaway hazards, and chemical purification.

This guide moves beyond basic troubleshooting by explaining the underlying mechanistic causality of these challenges and providing self-validating protocols —ensuring that every step you take is analytically verified before proceeding to the next.

Before diving into specific workflows, refer to this quantitative summary of critical parameters for dinitroaromatic purification, synthesized from field-proven methodologies[1],[2],[3].

Parameter / Material	Specific Metric / Condition	Outcome / Advantage
Diol-functionalized Silica	5 µm, 4.6 x 250 mm column	>98% purity; superior ortho/para isomer selectivity
Polymeric SPE (Oasis HLB)	High specific surface area	Limits matrix co-extraction; high recovery of polar analytes
Alkali Metal Disulfide Wash	pH 9–11, 70–100 °C	96% yield of 2,4-/2,6-DNT; quantitative removal of meta-isomers
Thermal Stability (Pure DNT)	Decomposition onset > 250 °C	Safe for controlled vacuum distillation
Thermal Stability (Acid Contaminated)	Decomposition onset < 130 °C	High risk of autocatalytic explosion

🧪 Troubleshooting Guide & FAQs

FAQ 1: Chromatographic Resolution

Question: Why am I getting poor resolution between 2,4-DNT and 2,6-DNT isomers on standard C18 columns?

Causality: Dinitroaromatic isomers possess nearly identical hydrophobicity. Standard C18 stationary phases separate analytes based almost entirely on hydrophobic partitioning, which fails to distinguish the subtle electronic and steric differences of positional isomers. However, engage in specific dipole-dipole interactions and hydrogen bonding with the electron-withdrawing nitro groups, offering superior ortho/para selectivity[1].

Self-Validating Protocol: HPLC Method for Isomer Resolution

• Preparation: Prepare a mobile phase of Water (A) and Acetonitrile (B).

• Column Equilibration: Flush a Diol functionalized silica column (e.g., 5 µm, 4.6 x 250 mm) with 35% B for 15 column volumes.

• Validation Check (System Suitability): Inject a mixed standard of 2,4-DNT and 2,6-DNT. Calculate the resolution factor ( Rs​ ). Do not proceed with crude samples unless Rs​>1.5 (baseline separation).

• Execution: Run the gradient (0-2 min: 35% B, ramping up to 60% B) while monitoring UV absorbance at 254 nm.

• Post-Run Validation: Analyze the peak tailing factor. If the tailing factor exceeds 1.2, introduce 0.1% formic acid to suppress secondary silanol interactions.

FAQ 2: Thermal Hazards During Distillation

Question: Why did my crude dinitrotoluene mixture undergo thermal runaway during vacuum distillation at 130°C, when pure DNT is stable up to 250°C?

Causality: Crude dinitroaromatics often contain residual nitric acid and free sulfuric acid from the mixed-acid nitration process. These acids act as potent catalysts that severely depress the thermal stability of the nitro compound. The acids protonate the aromatic ring or nitro groups, facilitating ring rupture and initiating an autocatalytic decomposition that generates massive amounts of gas. This can lead to a catastrophic explosion even at temperatures as low as 130°C, as documented in [4],[5].

Fig 1: Causality of thermal runaway in dinitroaromatic distillation and preventive workflow.

Self-Validating Protocol: Safe Distillation Preparation

• Aqueous Washing: Wash the crude nitration product with excess deionized water to remove bulk acids.

• Alkaline Neutralization: Wash the organic phase with a 5% sodium carbonate ( Na2​CO3​ ) solution.

• Validation Check (pH): Test the aqueous effluent. Do not proceed until the pH remains stable between 7.0 and 7.5.

• Validation Check (Thermal): Sample the neutralized organic phase and run Differential Scanning Calorimetry (DSC) in a closed cell from 50 °C to 300 °C. Do not proceed unless the exothermic decomposition onset strictly exceeds 250 °C.

• Execution: Proceed with distillation under high vacuum, ensuring the pot temperature never exceeds 150 °C.

FAQ 3: Chemical Purification (Non-Chromatographic)

Question: How can I selectively remove meta-dinitrotoluene isomers (e.g., 2,3-DNT, 3,4-DNT) from a crude 2,4-/2,6-DNT mixture at scale?

Causality: Meta-isomers possess nitro groups that are positioned ortho or para to each other. This specific electronic arrangement highly activates the aromatic ring toward nucleophilic aromatic substitution. When treated with an aqueous alkali metal disulfide, the meta-isomers react rapidly to form water-soluble complexes. The desired 2,4- and 2,6-isomers remain unreacted because they lack this specific leaving-group activation, allowing for a highly selective[2].

Self-Validating Protocol: Chemical Purification via Alkali Metal Disulfide

• Preparation: Heat the crude dinitrotoluene mixture to 70–100 °C to maintain it as a molten liquid, promoting intimate biphasic contact.

• Reagent Addition: Add an aqueous solution of sodium disulfide ( Na2​S2​ ).

• Validation Check (Alkalinity): Continuously monitor the aqueous liquor. Add sodium carbonate to strictly maintain the pH between 9 and 11[2].

• Reaction: Agitate vigorously for 20–30 minutes.

• Validation Check (Completion): Pull a sample of the organic phase, dilute in acetonitrile, and run a rapid GC-ECD or HPLC assay. Verify the disappearance of meta-isomer peaks before stopping agitation.

• Isolation: Add ice to the mixture to precipitate the purified 2,4- and 2,6-DNT isomers. Filter, wash with cold water, and dry under vacuum (Expected yield: ~96%).

FAQ 4: Effluent Treatment & Environmental Remediation

Question: How can I destroy residual 1,3-dinitrobenzene (1,3-DNB) and 2,4-DNT in aqueous effluent when they resist standard ozonation?

Causality: The strong electron-withdrawing nature of multiple nitro groups makes the aromatic ring highly electron-deficient and exceptionally stable against direct electrophilic attack by ozone. However, by applying , the electrochemical reduction rate is enhanced. This generates reactive intermediates (e.g., partially reduced amines or hydroxylamines) that are highly susceptible to subsequent ozone oxidation, leading to complete destruction[6].

📚 References

• United States Patent Office. "Purification of dinitrotoluene." Google Patents (US3931347A). URL:[2]

• Gustin, J.L. "Runaway Reaction Hazards in Processing Organic Nitro Compounds." ACS Publications. URL:[Link][4]

• Gustin, J.L. "Runaway reaction hazards in processing organic nitrocompounds." IChemE Symposium Series. URL: [Link][5]

• Abramov, V.O., et al. "Ultrasonic intensification of ozone and electrochemical destruction of 1,3-dinitrobenzene and 2,4-dinitrotoluene." PubMed (Ultrason Sonochem). URL:[Link][6]

• Academia.edu. "Comparison of solid-phase extraction sorbents for sample clean-up in the analysis of organic explosives." Academia.edu. URL:[Link][3]

Sources

• 1. 2-Chloro-4-nitroanisole | 4920-79-0 | Benchchem [benchchem.com]
• 2. US3931347A - Purification of dinitrotoluene - Google Patents [patents.google.com]
• 3. (PDF) Comparison of solid-phase extraction sorbents for sample clean-up in the analysis of organic explosives [academia.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. icheme.org [icheme.org]
• 6. Ultrasonic intensification of ozone and electrochemical destruction of 1,3-dinitrobenzene and 2,4-dinitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Regioselectivity in the Nitration of Substituted Benzoic Acids

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals dealing with the complex regioselectivity of electrophilic aromatic substitution (EAS) in substituted benzoic acids. As a Senior Application Scientist, I have structured this resource to move beyond basic protocols, focusing on the chemical causality, thermodynamic control, and shape-selective catalysis required to master these reactions.

Part 1: Fundamental Principles & FAQs

Q1: What is the primary challenge in the regioselective nitration of substituted benzoic acids? A1: The primary challenge lies in the competing electronic and steric effects of multiple ring substituents. The carboxyl group (-COOH) is strongly electron-withdrawing, deactivating the aromatic ring and directing incoming electrophiles to the meta position 1[1]. When an electron-donating group (e.g., -CH3, -OH) or a halogen is also present, it competes with the -COOH group. This interplay often leads to a complex mixture of regioisomers unless strict kinetic or steric control is applied to favor a single transition state 2[2].

Q2: How does temperature control dictate the regiochemical outcome? A2: Nitration via mixed acid (HNO₃/H₂SO₄) is highly exothermic. Sulfuric acid protonates nitric acid to form the highly electrophilic nitronium ion (NO₂⁺) 2[2]. At elevated temperatures, the reaction shifts toward thermodynamic control, providing the activation energy required to overcome steric hindrance. This leads to over-nitration (dinitro byproducts) and poor regioselectivity. Maintaining a strict 0–10 °C environment ensures kinetic control, favoring attack exclusively at the most electronically activated, least sterically hindered position2[2].

Electrophilic aromatic substitution mechanism for the nitration of substituted benzoic acids.

Part 2: Quantitative Data on Regioselectivity

The choice of catalyst and temperature fundamentally alters the isomer distribution. Below is a synthesized data comparison demonstrating how different conditions affect the regioselectivity of substituted aromatics.

Substrate	Nitrating Agent / Catalyst	Temperature	Major Isomer	Regioselectivity	Yield
4,5-Dimethylbenzoic acid	HNO₃ / H₂SO₄ (Mixed Acid)	0–5 °C	2-Nitro	>95%	88%
3-Chlorobenzoic acid	HNO₃ / H₂SO₄ (Mixed Acid)	0–10 °C	5-Nitro	>90%	85%
Toluene (Model)	Dilute HNO₃ / H-ZSM-5 Zeolite	70–90 °C	para-Nitro	80–90%	>90%
Carbonyl Aromatics	HNO₃ / Group V/VI Metal Salts	Microwave	Mono-Nitro	>95%	>85%

Data synthesized from standard mixed-acid protocols 1[1], zeolite-catalyzed methodologies 3[3], and microwave-assisted reactions 4[4].

Part 3: Self-Validating Experimental Protocols

Protocol A: Kinetically Controlled Mixed-Acid Nitration

(Example: Synthesis of 4,5-dimethyl-2-nitrobenzoic acid)

Causality Focus: This protocol leverages strict low temperatures to suppress the formation of unwanted isomers and prevent oxidative degradation of the methyl groups.

• Preparation of Nitrating Mixture: Carefully add concentrated HNO₃ to an equal volume of concentrated H₂SO₄ in an ice bath.

  • Causality: H₂SO₄ acts as a catalyst to generate the NO₂⁺ electrophile. Pre-cooling prevents the premature thermal decomposition of the nitronium ion 2[2].

• Substrate Dissolution: Dissolve 4,5-dimethylbenzoic acid in concentrated H₂SO₄ in a separate round-bottom flask, strictly maintaining 0–5 °C 2[2].

• Electrophilic Attack: Add the nitrating mixture dropwise to the substrate solution.

  • Self-Validation Checkpoint: Monitor the internal temperature continuously. If it exceeds 10 °C, pause addition immediately. A sudden shift to a deep red/brown color indicates oxidative ring cleavage; if observed, the batch is compromised.

• Quenching & Isolation: Pour the mixture over crushed ice. The sudden dilution quenches the nitronium ion, precipitating the highly pure 2-nitro isomer. Filter and wash thoroughly with cold distilled water to remove residual acid 1[1].

Protocol B: Shape-Selective Nitration using Zeolite Catalysts

Causality Focus: For substrates where para-selectivity is desired but sterically hindered, solid acidic zeolites (like H-ZSM-5) physically restrict the transition state within their micropores, completely blocking ortho-attack 3[3].

• Catalyst Activation: Calcine H-ZSM-5 zeolite at 500 °C for 4 hours to remove adsorbed water, ensuring active acidic sites are exposed 5[5].

• Reaction Setup: Combine the substituted aromatic substrate, the activated zeolite, and dilute nitric acid (90-98%) 3[3].

• Heating: Heat the mixture to 70–90 °C.

  • Causality: Unlike mixed-acid nitration, zeolite catalysis requires thermal energy to drive the diffusion of reagents into the pores3[3].

• Recovery: Filter the solid zeolite catalyst (which can be washed and reused) 5[5].

Part 4: Troubleshooting & Decision Matrix

Troubleshooting decision tree for resolving poor regioselectivity in nitration reactions.

Issue: High levels of meta-isomer in a system with an ortho/para directing group.

• Root Cause: The strongly acidic conditions (H₂SO₄) can protonate electron-donating groups (like -NH₂ or -OH), converting them into strongly deactivating, meta-directing groups (e.g., -NH₃⁺).

• Solution: Switch to a non-acidic nitrating system, such as acetyl nitrate or a metal-catalyzed ultrasonic nitration 4[4], which operates without protonating the directing groups.

Issue: Low Yield / Incomplete Reaction.

• Root Cause: The -COOH group severely deactivates the ring. If the nitrating mixture is too weak or the temperature too low, the reaction stalls 1[1].

• Solution: Ensure the H₂SO₄ is strictly concentrated (>95%). If the reaction stalls at 0 °C, allow it to gradually warm to room temperature (20 °C) only after all reagents are fully mixed to provide the necessary activation energy without causing an uncontrolled exotherm 1[1].

References

• Source: benchchem.
• Source: benchchem.
• Source: google.com (Google Patents)
• Source: scispace.
• Source: cardiff.ac.

Sources

• 1. 3-Chloro-5-nitrobenzoic acid | 34662-36-7 | Benchchem [benchchem.com]
• 2. Methyl 4,5-dimethyl-2-nitrobenzoate | 90922-74-0 | Benchchem [benchchem.com]
• 3. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

alternative nitrating agents for the synthesis of Methyl 2-methyl-4,5-dinitrobenzoate

Technical Support Center: Advanced Nitration Strategies for Methyl 2-methyl-4,5-dinitrobenzoate

Overview & Mechanistic Causality

The synthesis of Methyl 2-methyl-4,5-dinitrobenzoate from its mononitrated precursor (Methyl 2-methyl-4-nitrobenzoate) presents a significant synthetic challenge. The aromatic ring is severely deactivated by the electron-withdrawing ester (-COOCH3) at C1 and the nitro (-NO2) group at C4.

However, the synergistic directing effects of the C2 methyl group (ortho/para directing) and the C1 ester (meta directing) make the C5 position the most electronically and sterically viable site for the second electrophilic aromatic substitution (EAS). Traditional "mixed acid" protocols often fail here, leading to ester hydrolysis or dangerous thermal runaways 1. This guide provides field-validated alternative nitrating systems to overcome these barriers.

Troubleshooting Guide: Agent Selection

Q: Why is my standard mixed-acid (H₂SO₄/HNO₃) nitration yielding high levels of hydrolyzed byproducts (e.g., 2-methyl-4,5-dinitrobenzoic acid)? A: Concentrated sulfuric acid acts as a protonating agent, but the aqueous environment generated by standard nitric acid promotes ester hydrolysis at the elevated temperatures required to nitrate a deactivated ring 1. To prevent this, anhydrous alternative nitrating agents must be used.

Q: Which alternative nitrating agents are recommended for highly deactivated arenes like Methyl 2-methyl-4-nitrobenzoate? A: We recommend three primary alternatives based on your lab's safety infrastructure and scale:

• Trifluoroacetic Anhydride (TFAA) / Ammonium Nitrate (NH₄NO₃): Generates trifluoroacetyl nitrate in situ. It is highly effective for deactivated rings, avoids the use of sulfuric acid entirely, and maintains an anhydrous environment 2.

• Nitronium Tetrafluoroborate (NO₂BF₄): A bench-stable, pre-formed nitronium salt. It allows for nitration in aprotic solvents (like sulfolane or nitromethane), completely eliminating hydrolytic side reactions and providing a direct NO₂⁺ source 3.

• Dinitrogen Pentoxide (N₂O₅) in Organic Solvents: An eco-friendly, highly active electrophilic source that produces minimal acidic waste and operates under mild conditions 4.

Quantitative Data: Comparison of Nitrating Agents

Nitrating Agent System	Active Electrophile	Typical Temp (°C)	Hydrolysis Risk	Relative Yield	Scalability
Mixed Acid (H₂SO₄/HNO₃)	[NO₂]⁺	15 – 40	High	Moderate (40-60%)	High (Standard)
TFAA / NH₄NO₃	CF₃COONO₂	0 – 15	None	High (85-95%)	Medium
NO₂BF₄ in Sulfolane	[NO₂]⁺	0 – 25	None	High (80-90%)	Low (Costly)
N₂O₅ in DCM	[NO₂]⁺ / N₂O₅	-10 – 0	None	Very High (>90%)	Medium (Specialized)

Mechanistic Pathway

Electrophilic aromatic substitution pathway for the nitration of deactivated arenes.

Self-Validating Experimental Protocol: TFAA / NH₄NO₃ System

This protocol is designed as a self-validating system: the dissolution of the nitrate salt acts as a visual indicator of active species generation, and temperature tracking validates the reaction kinetics.

Step 1: Reagent Preparation & System Purging

• Action: In an oven-dried, 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, internal thermometer, and nitrogen inlet, add 10.0 g (approx. 51.2 mmol) of Methyl 2-methyl-4-nitrobenzoate.

• Action: Suspend the substrate in 50 mL of anhydrous dichloromethane (DCM).

• Causality: DCM ensures a strictly anhydrous environment, preventing ester hydrolysis while acting as a heat sink.

Step 2: Active Species Generation

• Action: Cool the suspension to 0 °C using an ice-water bath.

• Action: Slowly add 15.0 mL (approx. 107 mmol) of Trifluoroacetic Anhydride (TFAA) via a dropping funnel over 10 minutes.

• Action: Add 4.5 g (56.2 mmol) of finely ground, dry Ammonium Nitrate (NH₄NO₃) in small portions over 30 minutes.

• Validation Checkpoint: The reaction mixture will transition from a suspension to a clear, pale-yellow solution as the NH₄NO₃ reacts with TFAA to form the highly reactive trifluoroacetyl nitrate. If undissolved salt remains after 45 minutes, moisture may have compromised the TFAA.

Step 3: Electrophilic Aromatic Substitution

• Action: Remove the ice bath and allow the reaction to warm to 10–15 °C. Stir for 4–6 hours.

• Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 3:1). The starting material spot (R_f ≈ 0.6) should disappear, replaced by a lower-running product spot (R_f ≈ 0.45). The highly deactivated nature of the ring prevents over-nitration (trinitration), making this step inherently self-limiting.

Step 4: Quenching and Isolation

• Action: Pour the reaction mixture slowly into 150 mL of vigorously stirred ice water.

• Causality: Rapid dilution quenches any unreacted trifluoroacetyl nitrate and hydrolyzes residual TFAA into water-soluble trifluoroacetic acid.

• Action: Separate the organic (DCM) layer. Wash the organic layer with saturated aqueous NaHCO₃ (3 × 50 mL) until the aqueous wash is slightly basic (pH ~8), followed by brine (50 mL).

• Action: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. Recrystallize from hot methanol to obtain pure Methyl 2-methyl-4,5-dinitrobenzoate as a pale crystalline solid.

Step-by-step workflow for the anhydrous nitration using TFAA and Ammonium Nitrate.

Frequently Asked Questions (FAQs)

Q: The reaction exotherms violently upon addition of the nitrating agent. How do I control this? A: Exotherms in deactivated ring nitrations are typically delayed. The initial addition of NH₄NO₃ to TFAA is endothermic/neutral, but the subsequent EAS reaction releases significant heat 1. Ensure the internal temperature strictly remains below 15 °C. If the temperature spikes, immediately reapply the ice-water bath. Do not add the nitrate salt in a single bolus.

Q: I am observing the 3,5-dinitro isomer instead of the 4,5-dinitro isomer. What went wrong? A: The formation of the 3,5-dinitro isomer indicates that the initial starting material was likely Methyl 2-methyl-3-nitrobenzoate, or the nitration conditions were harsh enough to force substitution at the highly sterically hindered C3 position. Ensure your starting material is isomerically pure Methyl 2-methyl-4-nitrobenzoate. The TFAA/NH₄NO₃ system is highly regioselective for the C5 position due to the lower steric bulk compared to C3 2.

Q: Can I substitute NO₂BF₄ for the TFAA/NH₄NO₃ system? A: Yes. NO₂BF₄ is an excellent, clean alternative for deactivated arenes 3. However, it requires strictly anhydrous conditions and a polar aprotic solvent like sulfolane to dissolve the salt. The workup is simpler (often just aqueous quenching and filtration), but the reagent cost is significantly higher.

References

• Kinetic and Safety Characterization of the Nitration Process of Methyl Benzoate in Mixed Acid. ACS Publications.[Link]

• A novel method for the nitration of deactivated aromatic compounds. RSC Publishing.[Link]

• Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium. PMC.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium - PMC [pmc.ncbi.nlm.nih.gov]

workup procedures to remove impurities from crude nitration products

Welcome to the Technical Support Center for the workup and purification of crude nitration products. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the post-reaction processing of nitrated compounds. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your laboratory work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the principles and practices of purifying crude nitration products.

Q1: What are the primary impurities in a crude nitration reaction product?

A1: Crude nitration products are seldom pure and typically contain a variety of impurities. Understanding these is the first step toward an effective purification strategy. Common impurities include:

• Residual Mineral Acids: Concentrated sulfuric acid (H₂SO₄) and nitric acid (HNO₃) from the nitrating mixture are the most significant impurities by volume.[1][2]

• Isomeric Byproducts: The nitration of substituted aromatic compounds can often lead to the formation of ortho, meta, and para isomers.[3][4] The ratio of these isomers is dependent on the directing effects of the substituents on the aromatic ring.

• Over-nitrated Products: Depending on the reaction conditions, di- or even tri-nitrated products can form, especially if the reaction is not carefully controlled.[5]

• Unreacted Starting Material: Incomplete reactions will leave residual starting material in the crude product mixture.

• Oxidative Byproducts: Nitric acid is a strong oxidizing agent, and sensitive substrates may undergo oxidation, leading to byproducts such as phenols and carboxylic acids.[1][2]

• Nitrogen Oxides: Dissolved nitrogen oxides (NOx) can also be present, often imparting a yellow or reddish-brown color to the crude product.[6][7]

Q2: What is the purpose of quenching the reaction mixture in ice-cold water?

A2: Quenching the reaction mixture by pouring it onto ice or into cold water is a critical and multi-functional step in the workup of nitration reactions.[1][8] The primary reasons for this procedure are:

• Rapid Cooling and Reaction Stoppage: Nitration reactions are highly exothermic.[8][9] Quenching rapidly dissipates the heat, preventing thermal runaway and the formation of unwanted byproducts that can occur at elevated temperatures.[1][9] It also dilutes the acid mixture, effectively halting the nitration reaction.[1][9]

• Product Precipitation: Many solid nitroaromatic compounds have low solubility in dilute aqueous acid.[1][9] The addition of a large volume of water significantly decreases the solubility of the organic product, causing it to precipitate out of the solution, which facilitates its isolation by filtration.[1][8]

Q3: Why is a sodium bicarbonate wash necessary during the workup?

A3: Washing the organic extract or a solution of the crude product with a mild base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) is a crucial neutralization step.[1] This wash serves to:

• Remove Residual Strong Acids: It neutralizes and removes any remaining sulfuric and nitric acid from the product.[1] The presence of residual acid can interfere with subsequent purification steps like silica gel chromatography or cause product degradation upon storage or heating.[1]

• Remove Acidic Organic Byproducts: Acidic byproducts, such as nitrophenols, are converted into their water-soluble sodium salts by the basic wash and are thus extracted into the aqueous layer.[1]

Q4: How do I choose an appropriate solvent for recrystallization of my nitroaromatic compound?

A4: The selection of a suitable solvent is paramount for successful recrystallization. The ideal solvent should exhibit a steep solubility curve for the desired nitroaromatic compound, meaning the compound is highly soluble at the solvent's boiling point but has low solubility at cooler temperatures.[10][11][12] This differential solubility is key to achieving high recovery of the purified product.

The principle of "like dissolves like" is a useful starting point. Since nitroaromatic compounds are generally polar, polar solvents are often effective.[11] However, the overall polarity is influenced by other functional groups present. Ethanol, methanol, and mixtures of alcohol and water are common choices for recrystallizing nitroaromatic compounds.[10][11]

Solvent System	Typical Nitroaromatic Compound Class	Rationale
Ethanol/Water	Nitroanilines, Nitrophenols	Good solubility in hot ethanol, poor solubility in water. The mixture allows for fine-tuning of solubility.[10]
Methanol	Simple Nitroaromatics	Effective for many common nitro compounds.
Toluene	Dinitro and Trinitro Compounds	Can be effective for less polar, more highly nitrated compounds.
Acetic Acid	Certain stable nitro compounds	Used when other common solvents are not effective.

Q5: What are the key safety precautions to take during the workup of a nitration reaction?

A5: Safety is of the utmost importance when working with nitration products and residual nitrating agents. Key precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including acid-resistant gloves, a lab coat, and chemical splash goggles.[13][14][15] A face shield is recommended when handling larger quantities.[16]

• Fume Hood: All work with concentrated acids and nitration mixtures must be conducted in a certified chemical fume hood to avoid inhalation of corrosive and toxic fumes.[13][16]

• Quenching: Always add the reaction mixture to ice/water slowly and with good stirring. Never add water to the concentrated acid mixture, as this can cause a violent exothermic reaction and splashing.[8]

• Neutralization: Be aware that the neutralization of acidic solutions with bicarbonate or carbonate will produce carbon dioxide gas. This should be done with gentle swirling and frequent venting of the separatory funnel to prevent pressure buildup.[1]

• Waste Disposal: Acidic and organic waste streams should be segregated and disposed of according to your institution's hazardous waste guidelines.[15]

Section 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during the workup of crude nitration products.

Problem 1: My product does not precipitate upon quenching with water.

• Possible Cause: The product may be a liquid or an oil at the quenching temperature, or it may have significant solubility in the acidic aqueous mixture.[1]

• Solution: If your product does not precipitate, a liquid-liquid extraction is the recommended course of action.[1] Transfer the entire quenched mixture to a separatory funnel and extract it multiple times with a suitable water-immiscible organic solvent such as diethyl ether, ethyl acetate, or dichloromethane (DCM).[1] The organic extracts can then be combined and subjected to the standard washing and drying procedures.

Problem 2: An oil has formed instead of solid crystals during recrystallization.

• Possible Cause: This phenomenon, known as "oiling out," can occur if the melting point of the impure compound is lower than the boiling point of the recrystallization solvent.[11] It can also be caused by a high concentration of impurities, which can depress the melting point of the desired product.

• Solution:

  • Reheat the solution until the oil completely dissolves.

  • Add a small amount of additional hot solvent to decrease the saturation point.

  • Allow the solution to cool much more slowly. Rapid cooling favors oil formation, while slow cooling promotes the growth of well-defined crystals.[10][12]

Problem 3: No crystals form after cooling the recrystallization solution.

• Possible Cause: The solution may be too dilute, or crystallization may be slow to initiate.

• Solution:

  • Induce Crystallization: Try scratching the inside of the flask at the surface of the solution with a glass rod.[11] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small crystal of the pure product, add it to the solution to act as a seed crystal.[10]

  • Concentrate the Solution: If the above methods fail, it is likely the solution is too dilute. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

Problem 4: The crude product is highly colored (yellow, orange, or red).

• Possible Cause: The color is often due to the presence of dissolved nitrogen oxides or the formation of colored byproducts, such as nitrophenols.

• Solution:

  • Washing: A thorough wash with sodium bicarbonate or sodium carbonate solution can often remove colored acidic impurities like nitrophenols.[1]

  • Recrystallization: Recrystallization is a very effective method for removing colored impurities, which often remain in the mother liquor.[10]

  • Activated Carbon: In some cases, a small amount of activated carbon can be added to the hot solution during recrystallization to adsorb colored impurities. The carbon is then removed by hot gravity filtration before allowing the solution to cool.

Section 3: Experimental Protocols

Protocol 1: General Aqueous Workup for a Solid Nitroaromatic Product

This protocol outlines a standard procedure for the workup and isolation of a solid nitroaromatic product.

• Quenching: Slowly and with vigorous stirring, pour the completed reaction mixture into a beaker containing a slurry of crushed ice and water (approximately 5-10 times the volume of the reaction mixture).[1][8]

• Isolation of Crude Product: If a solid precipitates, collect the crude product by vacuum filtration using a Büchner funnel.

• Initial Washing: Wash the solid in the funnel with several portions of cold water until the filtrate is neutral to pH paper.[1][9] This removes the bulk of the residual mineral acids.

• Neutralization Wash: Transfer the crude solid to a beaker and suspend it in a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Transfer this mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution.[1] Swirl gently and vent the funnel frequently to release the carbon dioxide gas that evolves. Separate the aqueous layer.

• Final Wash: Wash the organic layer with water, followed by a wash with saturated brine to aid in the removal of dissolved water.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent such as anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield the crude, neutralized product.

Protocol 2: Purification by Recrystallization

This protocol describes a general method for the purification of a solid nitroaromatic compound.

• Solvent Selection: Choose an appropriate solvent or solvent pair based on preliminary solubility tests.

• Dissolution: Place the crude nitroaromatic compound in an Erlenmeyer flask. Add a minimal amount of the recrystallization solvent and heat the mixture to the solvent's boiling point. Continue to add small portions of hot solvent until the compound just dissolves.[10][11][12]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them. Use a pre-heated funnel and fluted filter paper to prevent premature crystallization.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Once crystal formation begins, the flask can be placed in an ice bath to maximize the yield of crystals.[10]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals thoroughly. This can be achieved by air drying or in a desiccator under vacuum.

Section 4: Visualizing the Workflow

The following diagrams illustrate the logical flow of the workup and purification procedures.

Caption: General experimental workflow for the workup and purification of nitration products.

Caption: Decision-making workflow when no precipitate forms upon quenching.

References

• Technical Support Center: Work-up Procedures for Aromatic Nitration Reactions - Benchchem. (n.d.).
• CA1053703A - Process for working up nitration mixtures - Google Patents. (n.d.).
• US2874196A - Method of crystallizing nitro products - Google Patents. (n.d.).
• Nitric Acid - Standard Operating Procedure. (2012, December 14).
• US2858346A - Process of recrystallizing nitro explosives - Google Patents. (n.t.).
• How to Ensure Safety & Compliance With Your Nitric Acid Supplier - Aseda Chemicals. (2023, May 14).
• MIXED NITRATING ACID (greater than 50% HN03) - East Harbour Group. (2022, December 16).
• Technical Support Center: Optimizing Oleum Nitration Reactions - Benchchem. (n.d.).
• Technical Support Center: Managing Thermal Runaway in Nitration Reactions - Benchchem. (n.d.).
• SAFE USE OF NITRIC ACID. (n.d.).
• Continuous flow nitration in miniaturized devices - PMC. (2014, February 14).
• Technical Support Center: Managing Exothermic Reactions During Nitration - Benchchem. (n.d.).
• Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC), part of Test Meth - EPA. (n.d.).
• Safety and Compliance a Nitric Acid Supplier Should Follow. (2024, May 9).
• Technical Support Center: Purification of 2-Nitro-1-naphthol by Recrystallization - Benchchem. (n.d.).
• WO2020079144A1 - Process for workup of mixed acid and wastewater from the nitration of aromatics and apparatus for performing the process - Google Patents. (n.d.).
• Workup for Polar and Water-Soluble Solvents. (n.d.).
• Analysis of Nitroaromatics: A Comparison Between Gas Chromatography, Liquid Chromatography and their Hyphenation with Solid Phase Micro-Extraction | Bentham Science Publishers. (2019, May 1).
• Nitration and Sulfuric Acid Recovery: Effective Reaction Control and Efficient Acid Recycling for Economic Production - KBR. (n.d.).
• Comparative analysis of analytical methods for nitroaromatic compounds - Benchchem. (n.d.).
• Flash paper: nitrocellulose combustion - YouTube. (2022, August 8).
• Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives) - Waters Corporation. (n.d.).
• Aromatic nitration using aqueous nitric acid - Loughborough University Research Repository. (n.d.).
• Nitration – Knowledge and References - Taylor & Francis. (n.d.).
• Nitration - Wikipedia. (n.d.).
• "solvent selection for effective recrystallization of nitroaromatic compounds" - Benchchem. (n.d.).
• An Inquiry-Based Approach to Electrophilic Aromatic Substitution: Quantifying and Identifying Nitration Products by 1 H NMR - ACS Publications. (2021, February 16).
• A Common Byproduct of Nitration Reaction in Laboratory – Nitrogen Dioxide: Compilation of its Pharmacokinetics and Toxicity Studies - ResearchGate. (2024, September 14).
• Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC. (n.d.).
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Confirmation of Methyl 2-methyl-4,5-dinitrobenzoate Using Spectroscopy

In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous structural confirmation of a molecule is the bedrock upon which all subsequent data rests. An error in structural assignment can lead to the invalidation of extensive biological testing and significant financial loss. This guide provides an in-depth, multi-technique spectroscopic approach to confirm the structure of Methyl 2-methyl-4,5-dinitrobenzoate, a substituted aromatic compound.

As experimental spectra for this specific compound are not widely available in public databases, this guide will leverage foundational spectroscopic principles and data from analogous structures to predict its spectral characteristics. We will demonstrate how a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) can not only verify the target structure but also critically differentiate it from a plausible isomer, Methyl 2-methyl-3,5-dinitrobenzoate. This comparative analysis is crucial for ensuring the regiochemical purity of a synthesis.

The Analytical Challenge: Differentiating Regioisomers

The synthesis of polysubstituted aromatic rings can often yield a mixture of isomers. For Methyl 2-methyl-4,5-dinitrobenzoate, a potential and structurally similar byproduct is Methyl 2-methyl-3,5-dinitrobenzoate. While both share the same molecular formula and mass, the spatial arrangement of their nitro groups leads to distinct physical and chemical properties, and most importantly, unique spectroscopic fingerprints. Our goal is to use spectroscopy to unequivocally identify the 4,5-dinitro substitution pattern.

Caption: Target compound and a potential structural isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy provides the most definitive information regarding the carbon-hydrogen framework of a molecule. By analyzing chemical shifts, coupling constants, and integration, we can map the precise connectivity of atoms.

Experimental Protocol: NMR Spectrum Acquisition

A standardized protocol is essential for reproducible results.

• Sample Preparation: Weigh approximately 5-10 mg of the purified solid sample. Dissolve the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube. CDCl₃ is a versatile solvent for many organic compounds, and its residual proton peak at ~7.26 ppm serves as a convenient internal reference.[1]

• Spectrometer Setup: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher for better signal dispersion).[2] Lock the instrument on the deuterium signal of the solvent. Shim the magnetic field to optimize its homogeneity, which is critical for sharp, well-resolved peaks.

• ¹H NMR Acquisition:

  • Perform a standard one-pulse experiment.

  • Set the spectral width to cover a range of 0-12 ppm.

  • Acquire 16-32 scans to achieve a good signal-to-noise ratio.[1]

  • Use a relaxation delay of at least 1-2 seconds.[1]

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse program (e.g., zgpg30) to obtain a spectrum with singlets for each unique carbon, which simplifies interpretation.[3]

  • Set the spectral width to 0-200 ppm.

  • A greater number of scans (e.g., 1024 or more) is necessary due to the low natural abundance of the ¹³C isotope.[3]

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). The resulting spectrum should be carefully phased and baseline-corrected to ensure accurate integration and peak picking.[2]

¹H NMR Analysis: Decoding the Aromatic Region

The key to distinguishing our target molecule from its isomer lies in the aromatic region of the ¹H NMR spectrum. The electron-withdrawing nature of nitro groups (–NO₂) and the ester group (–COOCH₃) deshields nearby protons, shifting their signals downfield.[4] Conversely, the methyl group (–CH₃) is weakly electron-donating, causing minor shielding.

Predicted ¹H NMR Data Comparison

Assignment (Target)	Predicted δ (ppm)	Multiplicity	Assignment (Isomer)	Predicted δ (ppm)	Multiplicity	Rationale for Differentiation
H-3	~8.4	Singlet	H-4	~8.7	Doublet (d)	The target's H-3 and H-6 are isolated, appearing as singlets. The isomer's H-4 and H-6 are adjacent and will split each other into doublets (meta-coupling, J ≈ 2-3 Hz).[5] This difference in multiplicity is the most definitive diagnostic feature.
H-6	~8.0	Singlet	H-6	~8.6	Doublet (d)
OCH₃	~4.0	Singlet	OCH₃	~4.0	Singlet	The chemical shifts of the ester and methyl protons are expected to be very similar in both isomers.
Ar-CH₃	~2.7	Singlet	Ar-CH₃	~2.8	Singlet

¹³C NMR Analysis: Mapping the Carbon Skeleton

¹³C NMR complements the ¹H data by providing a count of unique carbon atoms and information about their chemical environment. Electron-withdrawing groups like –NO₂ cause a significant downfield shift (deshielding) for the carbons they are attached to and, to a lesser extent, the ortho and para carbons.[6]

Predicted ¹³C NMR Data Summary for Methyl 2-methyl-4,5-dinitrobenzoate

Assignment	Predicted δ (ppm)	Rationale
C=O (Ester)	~165	Typical chemical shift for an ester carbonyl carbon.
C-4 (C-NO₂)	~149	Aromatic carbon directly attached to a nitro group, strongly deshielded.
C-5 (C-NO₂)	~147	Aromatic carbon directly attached to a nitro group, strongly deshielded.
C-2 (C-CH₃)	~140	Quaternary carbon deshielded by adjacent ester and methyl groups.
C-1 (C-COOCH₃)	~133	Quaternary carbon attached to the ester group.
C-6	~130	Aromatic CH carbon.
C-3	~125	Aromatic CH carbon.
OCH₃ (Ester)	~53	Typical shift for a methyl ester carbon.[3]
Ar-CH₃	~18	Typical shift for an aromatic methyl carbon.[3]

The presence of 9 distinct signals in the proton-decoupled ¹³C NMR spectrum would confirm the asymmetric nature of the target molecule. The isomer, Methyl 2-methyl-3,5-dinitrobenzoate, would also show 9 signals, but the specific chemical shifts of the aromatic carbons would differ, providing secondary confirmation.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. The absorption of IR radiation at specific frequencies corresponds to the vibrations (stretching, bending) of molecular bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Background Scan: Record a background spectrum of the clean ATR crystal to subtract atmospheric (CO₂, H₂O) and instrumental noise.

• Sample Analysis: Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure using the anvil to ensure good contact.

• Data Acquisition: Co-add 16 to 32 scans at a resolution of 4 cm⁻¹ to obtain a high-quality spectrum.

IR Spectrum Analysis: The Functional Group Fingerprint

The IR spectrum provides a clear "checklist" for the functional groups present in Methyl 2-methyl-4,5-dinitrobenzoate.

Characteristic IR Absorption Frequencies

Frequency (cm⁻¹)	Vibration	Functional Group	Significance
~3100-3000	C-H Stretch	Aromatic	Confirms the presence of the benzene ring.[7]
~2960-2850	C-H Stretch	Methyl (sp³)	Confirms the methyl groups of the ester and aromatic substituent.[8]
~1730	C=O Stretch	Ester	A strong, sharp absorption characteristic of the ester carbonyl group.[7][9]
~1600, ~1475	C=C Stretch	Aromatic Ring	Confirms the aromatic core.[8]
~1550-1475	N-O Asymmetric Stretch	Nitro (NO₂) **	A very strong and characteristic absorption confirming the nitro groups. The presence of two strong bands for the nitro group is a key diagnostic feature.[10][11]
~1360-1290	N-O Symmetric Stretch	Nitro (NO₂) **	A second very strong absorption for the nitro groups.[9][11]
~1300-1000	C-O Stretch	Ester	A strong absorption associated with the single bond of the ester.[7]

While IR spectroscopy is excellent for confirming the presence of the ester and nitro functional groups, it generally cannot distinguish between the 4,5- and 3,5-dinitro isomers on its own. It serves as a crucial, but complementary, piece of the structural puzzle.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable structural clues from its fragmentation pattern.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a volatile organic solvent like ethyl acetate or dichloromethane.[12]

• GC-MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating fragment ions.[12]

  • GC Column: Use a standard non-polar capillary column (e.g., HP-5ms).[12]

  • Temperature Program: Start at a low temperature (e.g., 70°C) and ramp up (e.g., to 280°C) to ensure separation from any potential impurities before the compound enters the mass spectrometer.[12]

  • Mass Range: Scan a mass range of m/z 40-300 to capture the molecular ion and all significant fragments.

Mass Spectrum Analysis: The Molecular Fingerprint

The molecular formula C₉H₈N₂O₆ gives a molecular weight of 240.17 g/mol .

Predicted Mass Spectrum Fragmentation for Methyl 2-methyl-4,5-dinitrobenzoate

m/z (mass-to-charge)	Proposed Fragment	Fragmentation Pathway	Significance
240	[M]⁺•	Molecular Ion	Confirms the molecular weight of the compound. Aromatic compounds typically show a prominent molecular ion peak.[13]
209	[M - OCH₃]⁺	α-cleavage: Loss of the methoxy radical from the ester.	This is a very common and often base peak for methyl aromatic esters, resulting in a stable acylium ion.[13][14]
181	[M - OCH₃ - CO]⁺	Loss of carbon monoxide from the acylium ion.	A subsequent fragmentation common for acylium ions.
163	[M - OCH₃ - NO₂]⁺	Loss of a nitro group from the acylium ion.	Indicates the presence of a nitro group.
77	[C₆H₅]⁺	Phenyl cation	A common fragment indicating an aromatic ring, though less intense for highly substituted rings.[14]

The mass spectrum for the isomeric Methyl 2-methyl-3,5-dinitrobenzoate would also show a molecular ion at m/z 240 and a major fragment at m/z 209. While minor differences in the relative intensities of smaller fragments might exist, MS alone is insufficient to definitively distinguish between these regioisomers. Its primary role here is to confirm the molecular weight and the presence of the methyl ester functionality.

Integrated Analytical Workflow

A robust structural confirmation relies on the integration of all spectroscopic data. No single technique provides the complete picture. The workflow below illustrates the logical progression from sample to confirmed structure.

Caption: Integrated workflow for spectroscopic structural confirmation.

Conclusion

The structural confirmation of Methyl 2-methyl-4,5-dinitrobenzoate is achieved through a synergistic application of modern spectroscopic techniques.

• Mass Spectrometry confirms the correct molecular weight (240 g/mol ) and the presence of a methyl ester group.

• Infrared Spectroscopy validates the presence of all key functional groups: the ester carbonyl (C=O), the nitro groups (NO₂), and the aromatic ring.

• ¹³C NMR confirms the presence of nine unique carbon environments, consistent with the proposed asymmetric structure.

• ¹H NMR serves as the definitive tool for isomer differentiation. The predicted spectrum for Methyl 2-methyl-4,5-dinitrobenzoate shows two singlets in the aromatic region, which is fundamentally different from the pair of doublets expected for the 3,5-dinitro isomer.

By integrating these self-validating datasets, a researcher can confidently and unequivocally confirm the identity and regiochemical purity of the target compound, ensuring the integrity of all subsequent research and development activities.

References

• Taylor & Francis Online. (2021, January 15). 13C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. [Link]

• Whitman College. GCMS Section 6.14 - Fragmentation of Esters. [Link]

• Moodle. NMR Spectroscopy of Benzene Derivatives. [Link]

• University of Wisconsin-Platteville. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• Royal Society of Chemistry. (2018). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Physical Chemistry Chemical Physics. [Link]

• ResearchGate. Substituents on Benzene with 1 H and 13 C Chemical Shifts at the C4.... [Link]

• YouTube. (2021, January 10). PART 16: AROMATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE/M.Sc. [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. [Link]

• Spectroscopy Online. (2020, September 1). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. [Link]

• AIP Publishing. (1965). Analysis of the Electron Spin Resonance Spectra of Aromatic Nitrosubstituted Anion Radicals. The Journal of Chemical Physics. [Link]

• University of Calgary. IR: nitro groups. [Link]

• IU Indianapolis ScholarWorks. A systematic study of the absorbance of the nitro functional group in the vacuum UV region. [Link]

• Chemistry LibreTexts. (2021, July 31). 24.6: Nitro Compounds. [Link]

• R Discovery. (1974, March 1). Spot test and spectrophotometric determination of some aromatic nitro compounds via their?-? complexes. [Link]

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• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

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Navigating the Analytical Maze: A Comparative Guide to Validating Dinitroaromatic Compound Assays

Dinitroaromatic compounds—such as 2,4-dinitrotoluene (2,4-DNT) and 2,6-dinitrotoluene (2,6-DNT)—are ubiquitous targets in environmental monitoring, forensic residue analysis, and pharmaceutical impurity profiling. Due to their toxicity, persistence, and role as chemical intermediates, quantifying these compounds at trace levels demands rigorous analytical precision[1].

As a Senior Application Scientist, I frequently observe laboratories struggling with false positives, matrix suppression, and thermal degradation when analyzing these analytes. This guide objectively compares the three dominant analytical platforms—HPLC-UV, GC-ECD, and LC-MS/MS—and provides a field-proven, self-validating experimental protocol aligned with the latest ICH Q2(R2) and EPA guidelines[1][2].

Methodological Comparison: The Causality Behind the Choices

Selecting the correct analytical platform requires understanding the intrinsic physicochemical properties of dinitroaromatics. They possess a conjugated π -system, highly electronegative nitro groups, and a susceptibility to thermal breakdown.

• HPLC-UV (EPA Method 8330B): Historically the gold standard, this method relies on reversed-phase chromatography coupled with ultraviolet detection[1].

  • The Causality: Dinitroaromatics exhibit strong UV absorbance. However, UV detection lacks absolute structural specificity. In complex matrices (e.g., humic-rich soil extracts or complex drug substances), co-eluting organic compounds frequently cause baseline shifts and false positives, necessitating secondary column confirmation[1].

• GC-ECD (EPA Method 8095): Gas Chromatography with Electron Capture Detection.

  • The Causality: The −NO2​ groups are highly electronegative, making them ideal targets for ECD. This provides a 30X to 250X increase in sensitivity compared to standard GC-MS[3]. However, dinitroaromatics are thermally labile. They are prone to degradation in hot GC injection ports, requiring meticulously deactivated liners and optimized temperature programming to prevent analyte breakdown[3][4].

• LC-MS/MS (Ultrafast Liquid Chromatography-Tandem Mass Spectrometry): The modern definitive approach.

  • The Causality: By utilizing Electrospray Ionization (ESI) and Multiple Reaction Monitoring (MRM), LC-MS/MS bypasses the thermal degradation risks of GC while offering superior specificity over UV[5]. It allows for the direct analysis of complex extracts, achieving sub-ppb Limits of Detection (LODs) by filtering out matrix noise through specific precursor-to-product ion transitions[5].

Quantitative Performance Comparison

Parameter	HPLC-UV (EPA 8330B)	GC-ECD (EPA 8095)	LC-MS/MS (Modern Approach)
Primary Mechanism	UV Absorbance (Conjugated π -system)	Electron Capture (Electronegative −NO2​ )	Electrospray Ionization + MRM
Specificity	Low (Susceptible to co-eluting UV absorbers)	Moderate (Selective for halogens/nitro groups)	High (Precursor → Product ion transitions)
Typical LOD (Water)	10 - 20 μ g/L	0.05 - 0.1 μ g/L	< 0.01 μ g/L
Thermal Degradation Risk	None (Ambient separation)	High (Requires deactivated inlet/low temp)	None (Liquid phase ionization)
Matrix Interference	High (Baseline shifts, false positives)	Moderate (Electron-capturing impurities)	Low (Isotope dilution corrects suppression)

Validation Framework: ICH Q2(R2) Lifecycle Approach

Under the recently revised ICH Q2(R2) guideline, analytical procedure validation is no longer a static checklist; it is a risk-based lifecycle process integrated with ICH Q14 (Analytical Procedure Development)[2]. For dinitroaromatics, the validation must explicitly address risks such as matrix-induced ion suppression and extraction recovery variations.

Caption: ICH Q2(R2) lifecycle validation workflow for dinitroaromatic LC-MS/MS methods.

Experimental Protocol: Step-by-Step LC-MS/MS Validation

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . By incorporating stable isotope-labeled internal standards (SIL-IS) at the very beginning of the workflow, any physical losses during extraction or signal suppression in the MS source are mathematically nullified.

Phase 1: Self-Validating Sample Preparation (Solid Phase Extraction)

Note: This extraction procedure is adapted to minimize solvent usage while maximizing concentration factors[6].

• Internal Standard Spiking: Aliquot 10.0 mL of the sample matrix. Immediately spike with 10 μ L of a 1.0 μ g/mL surrogate mixture containing 2,4-DNT-d3 and 2,6-DNT-d3.

  • Causality: Introducing the deuterated standard before any manipulation ensures that subsequent losses (adsorption to glassware, incomplete elution) are corrected during quantitation.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 5 mL methanol followed by 5 mL LC-MS grade water.

• Loading & Washing: Load the spiked sample at a flow rate of 2 mL/min. Wash with 5 mL of 5% methanol in water.

  • Causality: The 5% methanol wash removes highly polar matrix interferences (salts, small organic acids) that cause severe ion suppression in the MS source, without prematurely eluting the dinitroaromatics.

• Elution: Elute the analytes with 5 mL of acetonitrile. Evaporate under a gentle stream of nitrogen to 0.5 mL for injection.

Phase 2: Chromatographic & Mass Spectrometric Setup

• Column Selection: Utilize a Biphenyl column (e.g., 50 x 2.1 mm, 1.7 μ m) rather than a standard C18.

  • Causality: The biphenyl stationary phase provides enhanced π−π interactions with the aromatic rings of the DNTs, yielding superior baseline resolution of structural isomers (2,4-DNT vs. 2,6-DNT)[5].

• Mobile Phase: Solvent A: Water with 0.1% Formic Acid. Solvent B: Methanol. Run a gradient from 10% B to 90% B over 5 minutes.

• Ionization: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

  • Causality: Dinitroaromatics readily capture electrons to form radical anions [M]∗− or formate adducts in negative mode, offering significantly higher sensitivity than positive ion mode[5].

Phase 3: ICH Q2(R2) Validation Execution Steps

• Specificity & Matrix Effects: Inject blank matrix extracts and verify that any signal at the retention times of 2,4-DNT and 2,6-DNT is < 30% of the target LOQ. Calculate the matrix factor (MF) by comparing the peak area of the analyte spiked after extraction to a neat standard.

• Linearity and Range: Analyze calibration standards ranging from 0.05 ng/mL to 50 ng/mL. Apply a 1/x weighted linear regression.

  • Causality: Mass spectrometric detectors exhibit heteroscedasticity (variance increases with concentration). Unweighted regressions will disproportionately bias the curve toward high concentrations, ruining accuracy at the LOQ[2]. Acceptance criteria: R2≥0.995 .

• Accuracy (Recovery) & Precision: Spike blank matrices at three concentration levels (Low, Medium, High) in hexaplicate (n=6).

  • Acceptance Criteria: Mean recovery must fall between 80% and 120%, with a Relative Standard Deviation (RSD) ≤ 15%[2].

• Robustness: Deliberately perturb the method by varying the column temperature ( ±2∘ C) and the mobile phase flow rate ( ±10% ). Evaluate the impact on the critical pair resolution (2,4-DNT and 2,6-DNT).

References

• [2] Title: Q2(R2) Validation of Analytical Procedures. Source: U.S. Food and Drug Administration (FDA). URL: [Link]

• [1] Title: EPA Method 8330B (SW-846): Nitroaromatics and Nitramines by High Performance Liquid Chromatography (HPLC). Source: U.S. Environmental Protection Agency (EPA). URL: [Link]

• [4] Title: Analysis of Explosives in Soil Using Solid Phase Microextraction and Gas Chromatography (EPA Method 8095). Source: Defense Technical Information Center (DTIC). URL: [Link]

• [3] Title: Quantitative Comparison of Trace Organonitrate Explosives Detection by GC–MS and GC–ECD2 Methods. Source: Oxford Academic (Journal of Chromatographic Science). URL: [Link]

• [5] Title: Fast Separation and Quantification Method for Nitroguanidine and 2,4-Dinitroanisole by Ultrafast Liquid Chromatography-Tandem Mass Spectrometry. Source: ResearchGate. URL: [Link]

• [6] Title: Method 529: Analytical Method Development for Explosives and Related Compounds in Drinking Water. Source: Regulations.gov (EPA). URL: [Link]

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comparing the biological activity of Methyl 2-methyl-4,5-dinitrobenzoate derivatives

Comparative Biological Activity of Methyl 2-methyl-4,5-dinitrobenzoate Derivatives: A Technical Guide to Quinoxaline-Based PDE9 Inhibitors

As a Senior Application Scientist, I approach the evaluation of synthetic intermediates not just as chemical building blocks, but as foundational elements that dictate the pharmacokinetic and pharmacodynamic destiny of a drug. Methyl 2-methyl-4,5-dinitrobenzoate is a highly versatile precursor primarily utilized to construct fused heterocyclic scaffolds. Most notably, it serves as the critical starting material for imidazo[1,5-a]quinoxaline and [1,2,4]triazolo[4,3-a]quinoxaline derivatives (1)[1]. These complex quinoxalines have been rigorously validated as potent, selective inhibitors of Phosphodiesterase 9 (PDE9).

Mechanistic Rationale: The Causality of PDE9 Inhibition

To understand the biological superiority of these derivatives, we must examine the NO-cGMP signaling axis. Nitric oxide (NO) stimulates soluble guanylate cyclase (sGC) to produce cyclic guanosine monophosphate (cGMP), a second messenger that mediates smooth muscle relaxation and synaptic plasticity. PDE9 specifically hydrolyzes cGMP into its inactive form, 5'-GMP. Crucially, PDE9 possesses the lowest Michaelis constant ( Km​ ) for cGMP among all PDE families, making it the primary regulator of basal cGMP levels (1)[1].

In pathological states such as overactive bladder (OAB), benign prostatic hyperplasia (BPH), and cognitive decline (e.g., Alzheimer's disease), cGMP signaling is severely impaired (2)[2]. Quinoxaline derivatives synthesized from methyl 2-methyl-4,5-dinitrobenzoate competitively bind to the PDE9 active site. This targeted inhibition amplifies the NO-cGMP pathway, restoring normal cellular function without the systemic side effects often associated with broader, non-selective PDE inhibitors (3)[3].

Fig 1: NO-cGMP signaling pathway illustrating the targeted inhibition of PDE9 by quinoxalines.

Biological Activity Comparison

When evaluating the performance of methyl 2-methyl-4,5-dinitrobenzoate-derived quinoxalines, we must objectively benchmark them against other clinical-stage PDE inhibitors.

Table 1: Comparative in vitro and in vivo profiles of PDE inhibitors

Compound Class	Representative Compound	Primary Target	IC50 (nM)	Clinical / Preclinical Indication	Scaffold Origin
Imidazo/Triazolo-quinoxalines	Astellas Lead (Ex. 5)	PDE9	2.3	Dysuria, Overactive Bladder	Methyl 2-methyl-4,5-dinitrobenzoate
Pyrazolo-pyrimidines	PF-04447943	PDE9	34.0	Cognitive Disorders (AD)	Pyrazolo[3,4-d]pyrimidine
Carbolines / Pyrrolidines	Tadalafil	PDE5	~2.0	BPH, Erectile Dysfunction	Indole/Carboline

Data Synthesis: The quinoxaline derivatives demonstrate exceptional single-digit nanomolar potency against PDE9 (4)[4], outperforming the binding affinity of the well-known clinical candidate PF-04447943 (5)[5]. While PDE5 inhibitors like Tadalafil also target cGMP pathways and are utilized for BPH, PDE9 is distinctly expressed at higher levels in the lower urinary tract and prostate stroma. Consequently, PDE9-selective quinoxalines offer a more localized, targeted approach for storage and voiding dysfunctions, mitigating the systemic vascular side effects frequently associated with PDE5 inhibition (3)[3].

Experimental Protocols: A Self-Validating System

Robust biological data relies entirely on self-validating experimental designs. The following methodologies outline the critical synthesis and biological evaluation workflows, emphasizing the causality behind each technical choice.

Protocol 1: Synthesis of the Quinoxaline Core

• Catalytic Reduction: Dissolve methyl 2-methyl-4,5-dinitrobenzoate in a solvent matrix of 1,4-dioxane, ethanol, and water. Introduce 10% Palladium on Carbon (Pd/C) as the catalyst.

• Hydrogenation: Stir the reaction mixture under a hydrogen atmosphere (1 atm) for 3.0 hours. Causality & Logic: Pd/C-catalyzed hydrogenation is deliberately selected over dissolving metal reductions (e.g., Fe/HCl). Harsh acidic conditions risk prematurely hydrolyzing the methyl ester. The mild Pd/C method ensures quantitative reduction of both nitro groups to amines while preserving the ester functionality required for downstream cyclization.

• Cyclization: Filter the catalyst and concentrate the filtrate. React the resulting diamine intermediate with a cyclizing agent (e.g., oxalyl chloride) to yield the tetrahydroquinoxaline-6-carboxylate core.

• System Validation: Confirm structural integrity using 1 H-NMR and LC-MS. The complete disappearance of the nitro-aromatic signals and the emergence of amine/amide protons validate the successful conversion, ensuring the subsequent biological assay is not compromised by unreacted starting material.

Protocol 2: In Vitro PDE9 Enzymatic Inhibition Assay

• Enzyme Preparation: Express human recombinant PDE9A in an Sf9/baculovirus system and purify via affinity chromatography to ensure clinical translatability (1)[1].

• Assay Setup: In a 96-well microplate, combine the purified PDE9A enzyme, assay buffer (Tris-HCl, MgCl 2​ ), and varying concentrations of the quinoxaline derivative (serial dilution from 10 µM to 0.1 nM).

• Substrate Addition: Add a fluorescently labeled cGMP substrate. Causality & Logic: The substrate concentration must be maintained strictly below the enzyme's Km​ . This critical parameter ensures that the assay operates under first-order kinetics, allowing for the accurate calculation of the competitive inhibitor's IC 50​ and Ki​ values without substrate-induced artifactual resistance.

• Quantification: Incubate for 30 minutes at 37°C, terminate the reaction, and measure the remaining cGMP. Calculate the IC 50​ using non-linear regression analysis.

Fig 2: Step-by-step workflow from the dinitrobenzoate precursor to in vitro PDE9 validation.

References

• US8829000B2 - Substituted imidazo[1,5-A]quinoxalines as phosphodiesterase 9 inhibitors. Google Patents. 1

• Multitarget Therapeutic Strategies for Alzheimer's Disease: Review on Emerging Target Combinations. PMC / NIH. 2

• ES2869939T3 - PDE9 inhibitors with imidazotriazinone backbone and imidazopyrazinone backbone for the treatment of peripheral diseases. Google Patents. 3

• CN102341399A - 喹喔啉化合物 (Quinoxaline compounds). Google Patents. 4

• Design and Discovery of 6-[(3S,4S)-4-Methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (PF-04447943). ResearchGate. 5

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• 1. US8829000B2 - Substituted imidazo[1,5-A]quinoxalines as phosphodiesterase 9 inhibitors - Google Patents [patents.google.com]
• 2. Multitarget Therapeutic Strategies for Alzheimer's Disease: Review on Emerging Target Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ES2869939T3 - PDE9 inhibitors with imidazotriazinone backbone and imidazopyrazinone backbone for the treatment of peripheral diseases - Google Patents [patents.google.com]
• 4. CN102341399A - 喹喔啉化合物 - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Spectroscopic Analysis to Differentiate Between Isomers of Dinitrobenzoates: A Comparative Guide

As a Senior Application Scientist, one of the most critical challenges in organic synthesis, drug development, and materials science is the unequivocal identification of positional isomers. Dinitrobenzoates—specifically methyl 3,5-dinitrobenzoate and methyl 2,4-dinitrobenzoate—are frequently utilized as highly crystalline derivatives for structural characterization and as certified reference materials (CRMs) in quantitative NMR (qNMR)[1].

Despite having identical molecular weights and similar chemical properties, the relative positions of the strongly electron-withdrawing nitro ( −NO2​ ) groups drastically alter the molecular symmetry and electronic dipole moments. This guide objectively compares the spectroscopic signatures of these two isomers, providing researchers with field-proven, self-validating methodologies to differentiate them using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy.

The Mechanistic Basis of Differentiation

The core principle for differentiating dinitrobenzoate isomers lies in molecular symmetry and electronic deshielding [2].

• Methyl 3,5-dinitrobenzoate possesses a C2​ axis of symmetry passing through the ester group and the C4 carbon. This symmetry renders the protons at the C2 and C6 positions chemically and magnetically equivalent, simplifying the resulting spectrum.

• Methyl 2,4-dinitrobenzoate lacks any plane or axis of symmetry. The asymmetric distribution of the nitro groups subjects every aromatic proton to a unique electronic environment, resulting in a more complex splitting pattern.

Analytical Workflow

Logical workflow for differentiating dinitrobenzoate isomers using NMR and IR spectroscopy.

Nuclear Magnetic Resonance ( 1 H and 13 C NMR) Profiling

NMR is the most definitive technique for isomer differentiation. The electron-withdrawing nature of the −NO2​ and −COOCH3​ groups severely deshields the aromatic ring, pushing the proton resonances far downfield (typically 8.0–9.5 ppm)[2].

For methyl 3,5-dinitrobenzoate , the symmetry dictates that only two aromatic signals appear: a triplet for the H-4 proton (coupled to H-2/H-6) and a doublet for the equivalent H-2 and H-6 protons[3]. Conversely, methyl 2,4-dinitrobenzoate exhibits three distinct aromatic signals, each integrating to a single proton, characterized by a complex doublet of doublets due to both ortho and meta couplings.

Table 1: 1 H NMR Chemical Shifts and Multiplicities (Solvent: CDCl3​ )

Isomer	Aromatic Protons ( δ , ppm)	Multiplicity & Coupling ( J )	Integration	Ester Protons ( δ , ppm)
Methyl 3,5-dinitrobenzoate	~9.25 (H-4)~9.15 (H-2, H-6)	Triplet ( J≈2.0 Hz)Doublet ( J≈2.0 Hz)	1H2H	~4.05 (Singlet, 3H)
Methyl 2,4-dinitrobenzoate	~8.80 (H-3)~8.50 (H-5)~8.00 (H-6)	Doublet ( Jmeta​≈2.5 Hz)Doublet of Doublets ( Jortho​,Jmeta​ )Doublet ( Jortho​≈8.5 Hz)	1H1H1H	~3.95 (Singlet, 3H)

Data synthesized from established spectroscopic databases and CRM certificates[2],[3].

Fourier-Transform Infrared (FT-IR) Spectroscopy

While NMR provides structural connectivity, FT-IR reveals variations in the electronic environment caused by the relative positioning of the functional groups. The dipole moment of the molecule shifts depending on whether the nitro groups are arranged in a meta-meta (3,5) or ortho-para (2,4) configuration relative to the ester[4].

This positional variance subtly shifts the asymmetric and symmetric stretching frequencies of the −NO2​ groups, as well as the carbonyl ( C=O ) stretch of the ester.

Table 2: Key FT-IR Vibrational Frequencies ( cm−1 )

Isomer	ν(C=O) Ester Stretch	ν(NO2​) Asymmetric Stretch	ν(NO2​) Symmetric Stretch
Methyl 3,5-dinitrobenzoate	~1730	~1545	~1345
Methyl 2,4-dinitrobenzoate	~1720	~1535	~1350

Note: The proximity of the ortho-nitro group in the 2,4-isomer to the ester carbonyl induces steric hindrance and alters the conjugation, slightly lowering the C=O stretching frequency compared to the 3,5-isomer[5],[4].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not merely execute the steps; understand the physical chemistry governing them.

Protocol A: Quantitative 1 H NMR (qNMR) Acquisition

Objective: Acquire high-resolution, integratable spectra for precise isomer differentiation.

• Sample Preparation: Weigh exactly 5.0 mg of the dinitrobenzoate analyte and 2.0 mg of an internal standard (e.g., Tetramethylsilane, TMS) using a microbalance. Dissolve completely in 0.6 mL of CDCl3​ .

  • Causality: CDCl3​ is selected because it lacks exchangeable protons that could obscure the aromatic region, and it provides excellent solvation for highly crystalline dinitrobenzoates[2].

• T1​ Relaxation Measurement: Execute an inversion-recovery ( 180∘−τ−90∘ ) experiment to determine the longitudinal relaxation time ( T1​ ) of the sample.

  • Causality: Dinitrobenzoate aromatic protons exhibit unusually long T1​ relaxation times (up to 9.3 seconds for methyl 3,5-dinitrobenzoate in CDCl3​ )[1]. Failing to account for this will result in truncated signal integration.

• Parameter Optimization: Set the relaxation delay ( D1​ ) to ≥5×T1(max)​ . For methyl 3,5-dinitrobenzoate, this requires a D1​ of approximately 45–50 seconds[1],[6].

• Acquisition: Acquire 16 to 32 scans using a 90∘ pulse. Apply Fourier transform, manual phase correction, and a polynomial baseline correction.

• Self-Validation Check: Integrate the internal standard peak (TMS at 0.0 ppm). The integration variance across 3 consecutive spectral replicates must be <0.5% . If the variance is higher, the D1​ delay is insufficient, and the system is not fully relaxing between pulses.

Protocol B: FT-IR Spectroscopy (KBr Pellet Method)

Objective: Identify functional group shifts driven by positional isomerism without solvent interference.

• Background Subtraction: Collect a background spectrum of the empty sample compartment (32 scans).

  • Causality: This mathematically removes atmospheric H2​O and CO2​ interference, which strongly absorb in the mid-IR region and can mask critical NO2​ stretches.

• Matrix Preparation: In an agate mortar, grind 1.5 mg of the dinitrobenzoate isomer with 150 mg of anhydrous, IR-grade Potassium Bromide (KBr).

  • Causality: Dinitrobenzoates are solid at room temperature. KBr is completely transparent in the mid-IR region (4000–400 cm−1 ) and matches the refractive index of many organic solids, minimizing light scattering[5].

• Pellet Pressing: Transfer the fine powder to a die and apply 10 tons of pressure under a vacuum for 2 minutes to form a translucent pellet.

• Acquisition: Scan the pellet from 4000 to 400 cm−1 at a resolution of 4 cm−1 .

• Self-Validation Check: Examine the baseline transmittance. A valid pellet must exhibit a baseline transmittance of >80% at 2000 cm−1 . Furthermore, the maximum peak absorbance (e.g., the C=O stretch) must not exceed 1.2 AU. If it does, the sample concentration is too high, violating the Beer-Lambert law and causing peak distortion.

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methyl 3,5-dinitrobenzoate|CAS 2702-58-1 [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. eppltd.com [eppltd.com]

A Comparative Guide to Purity Assessment of Synthesized Methyl 2-methyl-4,5-dinitrobenzoate by HPLC

Introduction

In the landscape of pharmaceutical development and fine chemical synthesis, the purity of a chemical entity is not merely a quality metric; it is the cornerstone of safety, efficacy, and reproducibility. Methyl 2-methyl-4,5-dinitrobenzoate, a key intermediate in various synthetic pathways, is no exception. Its molecular structure, featuring a benzoate ester and two electron-withdrawing nitro groups, makes it a versatile building block. However, the energetic nature of its synthesis—typically a nitration reaction—can lead to a spectrum of closely related impurities. Ensuring the purity of this intermediate is paramount to controlling the impurity profile of subsequent active pharmaceutical ingredients (APIs) or final products.

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) as the primary method for assessing the purity of Methyl 2-methyl-4,5-dinitrobenzoate. We will explore the causality behind methodological choices, present a robust HPLC protocol, and compare its performance against alternative analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. The experimental data and protocols herein are designed to provide researchers, scientists, and drug development professionals with a comprehensive framework for establishing a self-validating system of purity assessment.

The Synthetic Landscape: Understanding Potential Impurities

To effectively assess purity, one must first understand the potential impurities that can arise from the synthesis. The most common route to Methyl 2-methyl-4,5-dinitrobenzoate is the electrophilic aromatic substitution (nitration) of Methyl 2-methylbenzoate using a mixture of concentrated nitric and sulfuric acids.[1] While the directing effects of the methyl and ester groups guide the nitration, the reaction conditions can lead to several impurities.

The primary impurities of concern are:

• Unreacted Starting Material: Methyl 2-methylbenzoate.

• Mono-nitrated Intermediates: Methyl 2-methyl-4-nitrobenzoate and Methyl 2-methyl-5-nitrobenzoate.

• Positional Isomers: The formation of other dinitro-isomers, such as Methyl 2-methyl-3,5-dinitrobenzoate, can occur, although they are typically minor products.

• Over-nitrated Products: Under harsh conditions, trinitrated species could potentially form.

• Hydrolysis Products: Presence of water can lead to the hydrolysis of the ester, forming 2-methyl-4,5-dinitrobenzoic acid.

The ability of an analytical method to resolve the main compound from these structurally similar impurities is the ultimate test of its suitability.

Caption: Synthesis pathway and potential impurity formation.

Primary Method: Purity by Reverse-Phase HPLC

High-Performance Liquid Chromatography is the workhorse for purity analysis in the pharmaceutical industry due to its high resolving power, sensitivity, and robustness.[2] For nitroaromatic compounds, a reverse-phase (RP-HPLC) method coupled with UV detection is particularly effective.[3]

Causality Behind Experimental Choices

• Stationary Phase (Column): A C18 (octadecylsilyl) column is the standard choice for separating non-polar to moderately polar compounds. Its long alkyl chains provide a hydrophobic environment that retains aromatic compounds through hydrophobic interactions. An alternative, a Phenyl-Hydride column, can offer enhanced selectivity for aromatic compounds due to π-π interactions between the phenyl groups of the stationary phase and the analyte's aromatic ring.[4]

• Mobile Phase: A gradient elution using a mixture of water and an organic solvent like acetonitrile or methanol is typically employed. This allows for the effective elution of compounds with a range of polarities. Starting with a higher water content allows for the retention and separation of early-eluting, more polar impurities, while gradually increasing the organic solvent concentration ensures the elution of the less polar main compound and any non-polar impurities.

• Mobile Phase Additive: The addition of a small amount of an acid, such as 0.1% formic acid, to the mobile phase is crucial. It serves to suppress the ionization of any acidic functional groups (like residual silanols on the column packing or the carboxylic acid impurity), leading to sharper, more symmetrical peaks and improved reproducibility.

• Detection: Nitroaromatic compounds possess strong chromophores, making them ideal for UV detection. A detection wavelength of 254 nm is commonly used as it provides a good response for most aromatic compounds, including dinitrobenzoates.[4][5]

Experimental Protocol: HPLC Purity Assessment

This protocol outlines a validated method for determining the purity of Methyl 2-methyl-4,5-dinitrobenzoate.

• Instrumentation & Consumables:

  • HPLC system with a gradient pump, autosampler, column oven, and UV/Vis or Diode Array Detector.

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Diluent: Acetonitrile/Water (50:50, v/v).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detection Wavelength: 254 nm.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	30
    20.0	95
    25.0	95
    25.1	30

    | 30.0 | 30 |

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized Methyl 2-methyl-4,5-dinitrobenzoate.

  • Dissolve in 10 mL of the sample diluent to achieve a concentration of ~1 mg/mL.

  • Vortex or sonicate to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by area percent, assuming the response factor for all impurities is similar to the main peak: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Caption: Standard workflow for HPLC purity assessment.

Alternative Analytical Methods: A Comparative Overview

While HPLC is the preferred method for routine analysis, other techniques offer complementary and sometimes crucial information, particularly during initial characterization or for troubleshooting.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds.[2]

• Principle & Applicability: Samples are vaporized and separated in a capillary column based on their boiling points and interactions with the stationary phase. The separated components then enter a mass spectrometer, which fragments the molecules and detects them based on their mass-to-charge ratio, providing a molecular fingerprint for identification. Methyl dinitrobenzoate esters are generally amenable to GC-MS analysis.[6][7]

• Advantages:

  • High Sensitivity: Often more sensitive than HPLC-UV.

  • Definitive Identification: Mass spectrometry provides structural information, allowing for the confident identification of known and unknown impurities by comparing their fragmentation patterns to spectral libraries.

• Disadvantages:

  • Thermal Stability Required: The analyte must be stable at the high temperatures of the GC inlet and column. There is a risk of degradation for some nitroaromatic compounds.

  • Non-Volatile Impurities: Not suitable for non-volatile impurities like the hydrolysis product (2-methyl-4,5-dinitrobenzoic acid) or inorganic salts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for structural elucidation and can be used for quantitative purity determination (qNMR).[8]

• Principle & Applicability: NMR exploits the magnetic properties of atomic nuclei (typically ¹H and ¹³C) to provide detailed information about the molecular structure of a compound. For purity assessment, quantitative ¹H NMR (qNMR) can be used to determine the purity of a sample by integrating the signals of the main compound relative to a certified internal standard.[9][10]

• Advantages:

  • Structural Confirmation: Provides unambiguous confirmation of the target compound's structure and can help identify the structure of unknown impurities.

  • Primary Ratio Method: qNMR is a primary analytical method, meaning it does not require a reference standard of the analyte itself for quantification. Purity is determined relative to a certified standard of a different compound.

  • Non-Destructive: The sample can be recovered after analysis.[11]

• Disadvantages:

  • Lower Sensitivity: Significantly less sensitive than HPLC or GC-MS, making it difficult to detect impurities present at very low levels (<0.1%).

  • Signal Overlap: In complex mixtures with multiple impurities, signals can overlap, complicating interpretation and quantification.[8]

Head-to-Head Comparison

The choice of analytical technique is dictated by the specific requirements of the analysis, whether it is for routine quality control, initial characterization, or in-depth impurity profiling.

Feature	HPLC-UV	GC-MS	NMR Spectroscopy
Primary Application	Routine purity testing, quantification	Impurity identification, analysis of volatile compounds	Structural elucidation, primary purity assignment (qNMR)
Selectivity/Resolution	Excellent for structurally similar isomers	Very High	Moderate (can be limited by signal overlap)
Sensitivity	High (ng to pg range)	Very High (pg to fg range)	Low (µg to mg range)
Information Provided	Quantitative (purity by area %)	Quantitative & Structural (Mass Spectrum)	Structural & Quantitative (qNMR)
Sample Requirements	Must be soluble	Must be volatile and thermally stable	Must be soluble, relatively high concentration needed
Analysis Time	20-40 minutes per sample	20-60 minutes per sample	5-20 minutes per sample (for ¹H)
Destructive?	Yes	Yes	No
Key Advantage	Robustness and versatility for routine QC	Definitive identification of unknown volatile impurities	Unambiguous structural information; no reference standard of analyte needed for qNMR

Conclusion

The assessment of purity for synthesized Methyl 2-methyl-4,5-dinitrobenzoate is a critical step in ensuring the quality and safety of downstream products. High-Performance Liquid Chromatography (HPLC) stands out as the most practical, robust, and reliable method for routine purity analysis. Its ability to separate structurally similar positional isomers and other potential impurities makes it the industry standard for quality control.

However, a comprehensive analytical strategy should not rely on a single technique. GC-MS serves as an invaluable tool for the definitive identification of volatile impurities, leveraging extensive mass spectral libraries for confident peak assignment. For absolute structural confirmation and primary purity assignment, NMR spectroscopy , particularly quantitative ¹H NMR, is the gold standard. It provides a direct measure of purity against a certified standard without the need for response factor assumptions.

Ultimately, these techniques are not mutually exclusive but are powerful complements. A well-rounded approach involves using HPLC for routine quality checks, supported by GC-MS and NMR for initial batch characterization, reference standard qualification, and the investigation of any out-of-specification results. This integrated methodology provides the highest level of confidence in the purity, identity, and quality of synthesized intermediates like Methyl 2-methyl-4,5-dinitrobenzoate.

References

• Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote - MTC USA. (n.d.).
• Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration. (n.d.). ResearchGate.
• Full article: DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. (2007, February 6). Taylor & Francis.
• Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). (n.d.). Waters Corporation.
• Comparative analysis of analytical methods for nitroaromatic compounds. (n.d.). Benchchem.
• How to Compare Aromatic Compounds Using NMR Spectroscopy. (2026, March 5). Patsnap Eureka.
• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. (2014, November 7). PMC.
• Molecular Identification and Product Purity Assessment Using NMR Spectroscopy. (n.d.).
• Purity Testing & Quantitative NMR Analysis. (n.d.). Spectral Service AG.
• Application Notes and Protocols for the Synthesis of Methyl 2,4-dimethyl-5-nitrobenzoate. (n.d.). Benchchem.
• PDF - Journal of Chemistry and Technologies. (2025, December 25).
• Benzoic acid, 3,5-dinitro-, sec-butyl ester. (n.d.). PubChem.
• Ethyl 3,5-dinitrobenzoate. (n.d.). PubChem.

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• 7. Ethyl 3,5-dinitrobenzoate | C9H8N2O6 | CID 69255 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. Purity Testing & Quantitative NMR Analysis | Spectral Service AG [spectralservice.de]
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In-Silico Toxicity Prediction for Substituted Dinitrobenzoates: A Comparative Guide to Predictive Toxicology Platforms

As the pharmaceutical and agrochemical industries push toward the Replacement, Reduction, and Refinement (3Rs) of animal testing, in-silico predictive toxicology has transitioned from a theoretical exercise to a regulatory necessity. Substituted dinitrobenzoates—frequently utilized as chemical intermediates, herbicides, and prodrugs—present a unique toxicological challenge. The nitroaromatic scaffold is a well-documented toxicophore, notorious for its mutagenic and hepatotoxic liabilities[1].

As a Senior Application Scientist, I have evaluated numerous computational platforms to assess these liabilities. This guide provides an objective, mechanistic comparison of the leading in-silico toxicology platforms—Derek Nexus , ADMET Predictor , and the OECD QSAR Toolbox —and outlines a self-validating workflow for evaluating novel substituted dinitrobenzoates.

Mechanistic Causality: The Nitroaromatic Toxicity Pathway

To accurately predict the toxicity of a substituted dinitrobenzoate, we must first understand the biochemical causality of its toxicity. Static 2D structural analysis is insufficient because these compounds are typically prodrugs for toxicity; they require metabolic activation.

The primary driver of nitroaromatic mutagenicity (as measured by the Ames test) is enzymatic reduction. Bacterial or hepatic nitroreductases reduce the nitro group (–NO₂) to a nitroso intermediate (–NO), and subsequently to a hydroxylamine (–NHOH). Esterification or protonation of this hydroxylamine generates a highly reactive electrophilic nitrenium ion. This electrophile readily attacks nucleophilic centers in DNA—predominantly the C8 position of guanine—forming bulky DNA adducts that lead to genetic mutations[1].

Because toxicity is dependent on the electronic properties of the ring (which dictate the reduction potential of the nitro group), predictive models must account for both metabolic pathways and quantum mechanical descriptors (e.g., electrophilicity)[1][2].

Metabolic activation pathway of dinitrobenzoates leading to DNA adduct formation.

Comparative Evaluation of In-Silico Platforms

When assessing dinitrobenzoates, no single algorithm is infallible. Regulatory frameworks like ICH M7 mandate the use of two complementary methodologies: one expert rule-based system and one statistical-based system[3]. Here is how the industry standards compare:

A. Derek Nexus (Lhasa Limited)

• Paradigm: Expert Rule-Based System.

• Mechanism: Derek Nexus utilizes manually curated structure-activity relationships (SARs) derived from over 40 years of proprietary and public toxicological data[3].

• Performance on Dinitrobenzoates: It is the gold standard for identifying established toxicophores. If a dinitrobenzoate triggers a mutagenicity alert, Derek provides the mechanistic rationale and literature references. Furthermore, its integration with Meteor Nexus allows for the explicit prediction of metabolic fate, which is critical for identifying the reactive hydroxylamine metabolites of dinitrobenzoates[4]. In recent updates, it also provides explicit "inactive" predictions when no alerts fire, which is vital for regulatory submissions[5].

B. ADMET Predictor (Simulations Plus)

• Paradigm: Machine Learning / Artificial Neural Network (ANN) Ensembles.

• Mechanism: ADMET Predictor generates continuous QSAR models based on hundreds of 2D/3D molecular descriptors. It predicts over 175 properties, including Ames mutagenicity and specific mechanisms of drug-induced liver injury (DILI)[6].

• Performance on Dinitrobenzoates: This platform excels at capturing non-linear structure-toxicity relationships. For instance, if an electron-withdrawing halogen is added to the dinitrobenzoate ring, ADMET Predictor's neural nets can quantitatively assess how this alters the molecule's toxicity profile. It features specific models for hepatotoxicity biomarkers (e.g., SGOT, SGPT, and LDH elevation) and chromosome aberrations (TOX_CABR)[7].

C. OECD QSAR Toolbox

• Paradigm: Read-Across and Category Formation.

• Mechanism: Developed in collaboration with the European Chemicals Agency (ECHA), the Toolbox groups chemicals into categories based on structural characteristics and mechanisms of action (e.g., DNA binding via SN1/SN2)[8].

• Performance on Dinitrobenzoates: It is highly transparent and favored for environmental endpoints (e.g., acute aquatic toxicity)[9]. By finding nearest-neighbor analogues with empirical data, it allows toxicologists to fill data gaps. However, its accuracy is heavily dependent on the availability of high-quality experimental data for structurally similar dinitrobenzoates.

Quantitative Data & Feature Comparison

Feature / Platform	Derek Nexus (Lhasa Limited)	ADMET Predictor (Simulations Plus)	OECD QSAR Toolbox
Core Architecture	Expert-curated SAR rules	Artificial Neural Network Ensembles	Read-across & Category formation
Ames Mutagenicity	High Specificity (Alert-based)	High Sensitivity (Quantitative)	Dependent on Analogue Data
Hepatotoxicity	Mechanistic alerts	Quantitative enzyme elevation (SGOT/SGPT)	Qualitative mode-of-action
Metabolic Activation	Integrated via Meteor Nexus	Integrated CYP/UGT modules	Simulated metabolites
Regulatory Alignment	ICH M7 (Rule-based pillar)	ICH M7 (Statistical pillar)	REACH, EPA (Ecotoxicity)

Experimental Protocol: Consensus In-Silico Workflow

Step 1: Structural Curation and Descriptor Generation

• Action: Input the 2D structure of the novel substituted dinitrobenzoate (via SMILES or SDF) into the modeling environment. Normalize the structure by removing salts and standardizing tautomers.

• Causality: Garbage in, garbage out. Minor variations in tautomeric states can drastically alter calculated electronic descriptors and subsequent QSAR predictions.

Step 2: Expert Rule-Based Assessment (Derek Nexus)

• Action: Process the compound through Derek Nexus to identify structural alerts for mutagenicity and hepatotoxicity[3].

• Causality: This step flags the primary nitroaromatic toxicophore and provides a literature-backed mechanistic hypothesis for potential DNA reactivity.

Step 3: Statistical Prediction (ADMET Predictor)

• Action: Run the structure through ADMET Predictor's Toxicity Module. Evaluate the continuous probability scores for Ames mutagenicity and hepatotoxicity biomarkers[7].

• Causality: While Derek identifies the presence of a toxicophore, ADMET Predictor's ML models evaluate the context of the toxicophore, capturing how surrounding substituents modulate the overall toxicity[2].

Step 4: Read-Across Conflict Resolution (OECD QSAR Toolbox)

• Action: If predictions from Step 2 and 3 are discordant (e.g., Derek flags an alert, but ADMET predicts low probability), use the OECD QSAR Toolbox to build a chemical category of similar substituted dinitrobenzoates[8].

• Causality: Assessing empirical data from nearest neighbors provides a transparent, weight-of-evidence approach to resolve conflicting in-silico predictions.

Step 5: Self-Validation and Applicability Domain Check

• Action: Compare the target compound's physicochemical descriptors against the training set of the chosen models.

• Causality: A prediction is only as reliable as the model's applicability domain. If the novel dinitrobenzoate contains a rare substituent not represented in the training data, the in-silico confidence score drops. This triggers a mandatory in vitro validation (e.g., a physical Ames test), creating a closed-loop system where computational uncertainty drives empirical testing.

Consensus in-silico workflow for toxicity prediction complying with ICH M7 guidelines.

Conclusion

For substituted dinitrobenzoates, relying solely on a single predictive paradigm is a critical vulnerability. Derek Nexus provides unmatched mechanistic interpretability and regulatory confidence for rule-based assessments. ADMET Predictor offers superior sensitivity for subtle structural modifications through its advanced neural network ensembles. Finally, the OECD QSAR Toolbox serves as an essential bridge, utilizing read-across methodologies to ground computational predictions in empirical data. By integrating these tools into a consensus workflow, drug development professionals can confidently triage toxic liabilities early in the pipeline.

References

• Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors and Explainable No-Code Machine Learning Approaches Source: ACS Publications URL:[Link]

• Derek Nexus for toxicity prediction – What package is right for me? Source: Optibrium URL:[Link]

• Metabolite Identification And Analysis Source: Lhasa Limited URL:[Link]

• ADMET Predictor® - Machine Learning- ADMET property prediction Source: Simulations Plus URL:[Link]

• Toxicity Module: Predict Cardiac, Liver & Endocrine Risks Source: Simulations Plus URL:[Link]

• In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach Source: MDPI URL:[Link]

• OECD QSAR Toolbox v.4.4.1 Source: QSAR Toolbox URL:[Link]

• Evaluation of the OECD QSAR toolbox automatic workflow for the prediction of the acute toxicity of organic chemicals to fathead minnow Source: PubMed URL:[Link]

• Lhasa Limited announces the release of Derek Nexus™ 4.0 with Negative Predictions for Mutagenicity Source: PR Newswire URL:[Link]

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A Comparative Guide to the Thermal Stability of Dinitrotoluene Isomers

Introduction

Dinitrotoluene (DNT), a nitroaromatic compound, is a critical precursor in the synthesis of toluene diisocyanate (TDI) for polyurethane production and is also used in the manufacturing of explosives, such as trinitrotoluene (TNT).[1] The industrial applications of DNT often involve processes at elevated temperatures, making a thorough understanding of the thermal stability of its various isomers not just a matter of process optimization, but of paramount importance for safety. This guide provides a comprehensive comparison of the thermal stability of the six primary isomers of dinitrotoluene: 2,3-DNT, 2,4-DNT, 2,5-DNT, 2,6-DNT, 3,4-DNT, and 3,5-DNT. We will delve into the experimental data that differentiates their thermal behavior, explore the underlying structure-stability relationships, and provide detailed protocols for the key analytical techniques used in these assessments.

The Critical Role of Isomerism in Thermal Stability

The arrangement of the two nitro groups on the toluene ring significantly influences the molecule's electronic and steric properties, which in turn dictates its thermal stability. The six isomers of DNT are stable, yellow, crystalline solids at room temperature.[2] However, their response to heat varies, which has significant implications for their handling, storage, and use in high-temperature applications. Even a small percentage of decomposition can pose a significant hazard.

The initial stages of thermal decomposition of nitroaromatic compounds are complex and can be initiated by several mechanisms, including the homolytic cleavage of the C-NO₂ bond or intramolecular rearrangements.[3] The position of the nitro groups relative to the methyl group and to each other can either stabilize or destabilize the molecule. For instance, the presence of a nitro group ortho to the methyl group can introduce steric strain, potentially lowering the thermal stability.

Comparative Thermal Analysis of DNT Isomers

The thermal stability of the DNT isomers is primarily evaluated using thermoanalytical techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). DSC measures the heat flow into or out of a sample as it is heated, revealing temperatures of melting and decomposition, while TGA measures the change in mass of a sample with temperature, indicating when volatile decomposition products are formed.

Quantitative Comparison of Decomposition Temperatures

Isomer	Final Decomposition Temperature (°C)[3]	Melting Point (°C)
3,5-DNT	302	93[2]
3,4-DNT	293	60
2,5-DNT	280	50.5
2,3-DNT	289	63
2,6-DNT	282	66[2]
2,4-DNT	275	71[2]

From this data, a clear trend in thermal stability emerges:

3,5-DNT > 3,4-DNT > 2,3-DNT > 2,6-DNT > 2,5-DNT > 2,4-DNT

The 3,5-DNT isomer stands out as the most thermally stable, while the widely used 2,4-DNT is the least stable among the six.

Structure-Stability Relationship: A Deeper Dive

The observed trend in thermal stability can be rationalized by considering the electronic and steric effects of the nitro and methyl groups on the aromatic ring.

• Steric Hindrance: The presence of a nitro group in the ortho position relative to the methyl group (as in 2,3-DNT, 2,4-DNT, 2,5-DNT, and 2,6-DNT) can lead to steric strain. This strain can weaken the C-NO₂ bond, making it more susceptible to homolytic cleavage at lower temperatures. This is a potential contributing factor to the lower thermal stability of the ortho-substituted isomers compared to the meta- and para-substituted ones.

• Electronic Effects: The electron-withdrawing nature of the nitro groups deactivates the aromatic ring. The relative positions of these groups influence the overall electron density distribution and molecular stability. In 3,5-DNT, the two nitro groups are in meta positions to each other and to the methyl group. This symmetrical arrangement may contribute to a more stable electronic configuration, requiring higher energy to initiate decomposition.

• Intramolecular Hydrogen Bonding: In isomers with a nitro group ortho to the methyl group, there is the potential for intramolecular hydrogen bonding between a hydrogen atom of the methyl group and an oxygen atom of the nitro group. This interaction can facilitate a decomposition pathway involving hydrogen transfer, which may occur at a lower temperature than C-NO₂ bond homolysis.

The interplay of these factors results in the observed differences in thermal stability among the DNT isomers.

Caption: Key structural factors influencing the thermal stability of DNT isomers.

Experimental Protocols for Thermal Stability Assessment

To ensure the generation of reliable and reproducible data, standardized experimental protocols for DSC and TGA are crucial. The following are detailed, field-proven methodologies for the thermal analysis of dinitrotoluene isomers.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the melting point and the onset and peak temperatures of decomposition of DNT isomers.

Methodology:

• Sample Preparation:

  • Accurately weigh 1-3 mg of the DNT isomer into a vented aluminum DSC pan. A smaller sample size minimizes the risk of a rapid, uncontrolled decomposition.

  • Crimp the pan with a vented lid. The vent allows for the escape of gaseous decomposition products, preventing pressure buildup inside the pan which could affect the decomposition temperature.

• Instrument Setup:

  • Place the sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate of 20-50 mL/min. This provides a non-reactive atmosphere, preventing oxidative decomposition.

• Thermal Program:

  • Equilibrate the cell at a starting temperature of 30°C.

  • Heat the sample at a constant rate of 10°C/min to a final temperature of 400°C. This heating rate is a standard for screening energetic materials.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • Identify the endothermic peak corresponding to melting and determine the onset temperature.

  • Identify the exothermic peak(s) corresponding to decomposition and determine the onset and peak temperatures. The onset temperature is a critical indicator of the initiation of thermal decomposition.

Caption: Experimental workflow for DSC analysis of DNT isomers.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the temperature at which DNT isomers begin to lose mass due to decomposition and to quantify the mass loss.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the DNT isomer into a ceramic or platinum TGA pan. A larger sample size compared to DSC is acceptable as the primary measurement is mass change, not heat flow.

• Instrument Setup:

  • Place the sample pan onto the TGA microbalance.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Heat the sample from ambient temperature to 600°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Record the percentage of mass loss as a function of temperature.

  • Determine the onset temperature of decomposition, where significant mass loss begins.

  • Analyze the derivative of the TGA curve (DTG curve) to identify the temperatures of the maximum rates of mass loss.

Conclusion

The thermal stability of dinitrotoluene isomers is a critical consideration for their safe and efficient use in various industrial applications. Experimental data clearly indicates that the isomeric form has a profound impact on thermal stability, with 3,5-DNT being the most stable and 2,4-DNT being the least. This variation is attributed to a combination of steric and electronic effects inherent to the molecular structure of each isomer. For researchers and professionals working with these compounds, a thorough understanding of their comparative thermal behavior, obtained through standardized techniques like DSC and TGA, is essential for ensuring process safety and product quality.

References

• Dinitrotoluene (DNT) - 2,4,6-Trinitrotoluene (TNT). OSHA. [Link]

• Decomposition Mechanisms of Dinitrotoluene. ResearchGate. [Link]

• 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene. In: Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 65. Lyon (FR): International Agency for Research on Cancer; 1996. [Link]

• Thermal hazard analysis of dinitrotoluene nitration. ResearchGate. [Link]

• Study on the Thermal Decomposition Risk of 3,7-Dinitro-1,3,5,7-tetraazabicyclo[2][2][4]nonane under Different Conditions. PMC. [Link]

• Experimental Method for Determination of the Rate of Evaporation of 2,4, 6-Trinitrotoluene (TNT) and 2,4-Dinitrotoluene (2,4-DNT). DTIC. [Link]

• TGA=% mass loss, DSC=∆T (µV) curves at 20°C min-1 in dynamic dinitrogen... ResearchGate. [Link]

• Thermal stability at elevated pressure – an investigation using differential scanning calorimetry. IChemE. [Link]

• DSC vs TGA: A Simple Comparison Guide. ResolveMass Laboratories Inc. [Link]

• Phase Diagrams and Thermodynamic Properties of Binary and Ternary Systems Based on Nitroaromatic Compounds. Journal of Physical and Chemical Reference Data. [Link]

• Microwave spectra of dinitrotoluene isomers: a new step towards the detection of explosive vapors. RSC Publishing. [Link]

• Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography. PLOS ONE. [Link]

• Technical Fact Sheet – Dinitrotoluene (DNT). US EPA. [Link]

• Comparisons of TGA and DSC approaches to evaluate nitrocellulose thermal degradation energy and stabilizer efficiencies. ResearchGate. [Link]

• Decomposition Kinetics for Mass Loss and Heat Release from HMX. OSTI.GOV. [Link]

• DSC vs TGA: A Complete Guide to the Difference. Torontech. [Link]

• TGA Decomposition Kinetics of 1-Butyl-2,3- dimethylimidazolium Tetrafluoroborate and the Thermal Effects of Contaminants. Lawrence Livermore National Laboratory. [Link]

• Analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method. SciELO. [Link]

• Atmospheric Pressure Chemical Ionization Negative Mass Spectra of the Dinitrotoluene Isomers. DTIC. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 2-methyl-4,5-dinitrobenzoate

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a rigorous, self-validating system of chemical logic. Methyl 2-methyl-4,5-dinitrobenzoate is a highly reactive intermediate, frequently utilized in advanced drug development—such as the synthesis of quinoxaline compounds exhibiting PDE9 inhibitory activity[1].

However, the presence of geminal or adjacent dinitro groups on an aromatic ring drastically elevates the compound's hazard profile. Handling this material requires an advanced understanding of its physicochemical behavior, specifically its lipophilicity, sensitization potential, and shock-sensitivity when desiccated.

The following guide establishes the definitive operational and disposal protocols for handling Methyl 2-methyl-4,5-dinitrobenzoate safely.

The Causality of Risk: Why Standard PPE is Insufficient

To design an effective defense, we must understand the mechanism of the threat. Dinitroaromatic compounds present three distinct operational hazards:

• Dermal Penetration & Protein Binding: Dinitro compounds are highly lipophilic, allowing them to rapidly penetrate standard latex or thin nitrile gloves. Upon dermal contact, they act as persistent yellow dye-stuffs, covalently binding to proteins and staining the skin—a clear clinical indicator of systemic exposure[2].

• Metabolic Toxicity: Accidental ingestion or inhalation of dinitroaromatic dust can uncouple oxidative phosphorylation in mitochondria. This metabolic disruption leads to a dangerous, rapid rise in body temperature (hyperthermia) and severe dehydration[3].

• Explosive Instability: While stable in solution, dinitro compounds can form highly shock-sensitive crystals if allowed to completely dry out. Friction from a metal spatula or electrostatic discharge can trigger localized detonation[4].

Mandatory PPE & Environmental Matrix

Standard laboratory attire is vastly inadequate for this class of compounds. Your protective equipment must form an absolute barrier against both chemical permeation and physical hazards.

Table 1: Quantitative and Qualitative PPE Requirements

PPE Category	Specification / Material	Causality & Scientific Rationale
Hand Protection	Double-gloving: 0.1mm Nitrile (inner) + >0.3mm Butyl Rubber (outer)	Butyl rubber provides superior resistance to lipophilic aromatic esters. The inner nitrile acts as a secondary indicator barrier[5].
Eye/Face Protection	ANSI Z87.1 tight-fitting safety goggles + full face shield	Prevents micro-dust inhalation and ocular absorption during powder transfer or accidental splash[5].
Body Protection	Flame-resistant (FR) lab coat (Nomex®) or Tyvek® coverall	Mitigates severe burn risks in case electrostatic discharge ignites solvent vapors or shock-sensitive dry crystals.
Respiratory	N95/P100 Particulate Respirator (if outside fume hood)	Dinitrobenzoate dust is highly toxic via inhalation. Routine handling must occur in a properly exhausted environment.
Storage & Environment	15–25 °C, Argon atmosphere, Class II Type B2 Fume Hood	Prevents oxidative degradation and minimizes the inhalation risk of aerosolized particles.

Step-by-Step Operational Protocol

Every protocol involving Methyl 2-methyl-4,5-dinitrobenzoate must be executed with deliberate, pre-planned movements to minimize friction and aerosolization.

Phase 1: Pre-Experiment Setup

• Verify Hydration State: Visually inspect the reagent bottle. Ensure the Methyl 2-methyl-4,5-dinitrobenzoate is slightly damp or solvated. Never scrape dry dinitroaromatic crystals with a metal spatula due to friction/shock sensitivity[4]. Use a Teflon or anti-static polymeric spatula exclusively.

• Environment Control: Conduct all weighing and transfers inside a certified fume hood. Clear the deck of all combustible materials, strong bases, and incompatible reducing agents. Use non-sparking tools[5].

• Donning PPE: Apply the inner nitrile gloves, don the FR lab coat, apply the outer butyl rubber gloves (pulling cuffs over the lab coat sleeves), and finally don goggles and the face shield.

Phase 2: Execution and Handling

• Transfer: Weigh the compound using a closed-system transfer method or static-free weighing boats. Work slowly to avoid generating airborne dust.

• Immediate Solubilization: Dissolve the compound in your designated reaction solvent (e.g., 1,4-dioxane or ethanol[1]) immediately after weighing. Solvating the compound instantly neutralizes the explosion hazard associated with the dry powder.

Phase 3: Decontamination

• Surface Cleaning: Wipe down the balance and fume hood surfaces with a solvent-dampened cloth (e.g., ethanol), followed by a mild alkaline soap solution to neutralize residual traces.

• PPE Doffing: Remove outer gloves first, treating them as hazardous waste. Remove eye protection, then the lab coat, and finally the inner gloves. Wash hands immediately with copious amounts of cold water and soap.

Emergency Response & Spill Management Workflow

In the event of a spill, immediate containment is critical to prevent the material from drying out or becoming airborne.

Operational workflow for managing Methyl 2-methyl-4,5-dinitrobenzoate spills.

Spill Execution Steps:

• Evacuate: If the spill is large or occurs outside a fume hood, evacuate the immediate area to prevent inhalation of toxic dust.

• Dampen: If the spilled powder is dry, gently mist it with water or a high-flashpoint solvent to suppress dust and eliminate shock sensitivity. Do not use a high-pressure spray that could scatter the powder.

• Absorb: Cover the dampened spill with an inert absorbent material (e.g., vermiculite, sand, or specialized chemical binders). Do NOT use combustible materials like paper towels, as they can form highly reactive mixtures with dinitro compounds[6].

• Collect: Use non-sparking tools to sweep the absorbent into a specialized, clearly labeled hazardous waste container.

Waste Management and Disposal Plan

Dinitrobenzoate waste must be treated with extreme prejudice and never mixed with general organic waste streams.

• Segregation: Store waste in a dedicated, heavy-duty, high-density polyethylene (HDPE) container.

• Hydration Maintenance (Critical): Keep the waste material wetted (maintaining at least 20% water or inert solvent by weight) at all times. Allowing the waste to dry out risks the formation of shock-sensitive, explosive crystals[4].

• Labeling: Clearly label the container as "Hazardous Waste: Dinitroaromatic / Toxic / Potential Explosive Hazard if Dry."

• Disposal: Coordinate directly with your Environmental Health and Safety (EHS) department for removal via a certified hazardous waste disposal facility capable of incinerating reactive organics.

References

• Molaid. methyl 7-methyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate | 1243163-95-2. Retrieved from: [Link]

• PubChem (NIH). 2,6-Dinitrophenol | C6H4N2O5 | CID 11312. Retrieved from: [Link]

• International Training Centre of the ILO. Safety and health in the use of agrochemicals - Get started. Retrieved from: [Link]

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